molecular formula C11H18N2O2 B13279730 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Cat. No.: B13279730
M. Wt: 210.27 g/mol
InChI Key: ZKDDYSJJWYDQEM-UHFFFAOYSA-N
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Description

2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C11H18N2O2

Molecular Weight

 210.27 g/mol

IUPAC Name

 2-[2-(1-pyridin-3-ylethylamino)ethoxy]ethanol

InChI

 InChI=1S/C11H18N2O2/c1-10(11-3-2-4-12-9-11)13-5-7-15-8-6-14/h2-4,9-10,13-14H,5-8H2,1H3

InChI Key

 ZKDDYSJJWYDQEM-UHFFFAOYSA-N

Canonical SMILES

 CC(C1=CN=CC=C1)NCCOCCO

Origin of Product

 United States
Foundational & Exploratory

In-Depth Technical Guide: Crystal Structure and X-ray Diffraction Analysis of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of flexible, multi-dentate organic molecules is a critical bottleneck in structure-based drug design and coordination chemistry. The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (Formula: C₁₁H₁₈N₂O₂, MW: 210.27 g/mol ) presents a unique crystallographic challenge. It features a rigid pyridine ring, a chiral center at the ethyl-amine linkage, and a highly flexible diethylene glycol-like tail terminating in a hydroxyl group.

This whitepaper provides a comprehensive, self-validating protocol for the crystallization, X-ray diffraction (SCXRD) data collection, and structural refinement of this compound. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing heavily on the causality behind each experimental choice—ensuring that researchers can adapt these principles to similar flexible small molecules.

Chemical Context & Conformational Dynamics

Before initiating crystallization, one must analyze the molecule's conformational landscape. The flexible ethoxyethanol chain (-CH₂-CH₂-O-CH₂-CH₂-OH) typically exists as an ensemble of rapidly interconverting conformers in solution.

Crystallization forces the molecule into a global energy minimum stabilized by intermolecular forces. For this compound, the structure is directed by three primary hydrogen-bonding sites:

  • The Pyridine Nitrogen: A strong hydrogen-bond acceptor.

  • The Secondary Amine (-NH-): A moderate hydrogen-bond donor.

  • The Terminal Hydroxyl (-OH): A strong donor and acceptor.

Because the molecule contains a chiral center at the C1 position of the ethyl group, the synthetic origin dictates the crystallographic space group. A racemic mixture will crystallize in a centrosymmetric space group (typically P21​/c or P1ˉ ), whereas an enantiopure synthesis will force a non-centrosymmetric space group (e.g., P21​21​21​ ), requiring the refinement of the Flack parameter to establish absolute configuration.

Experimental Protocol: Crystallization

The Causality of Vapor Diffusion

Highly flexible molecules with aliphatic chains often suffer from "oiling out" (liquid-liquid phase separation) rather than forming ordered crystal lattices when subjected to rapid solvent evaporation. To bypass this, we utilize Vapor Diffusion , a technique that allows for an exceptionally slow, controlled approach to the metastable zone, promoting ordered nucleation over amorphous precipitation[1].

Step-by-Step Methodology

  • Solvent Selection: Dissolve 15 mg of the highly purified compound (>99% via HPLC) in 0.5 mL of Dichloromethane (DCM). DCM acts as the primary solvent due to its excellent solvating power for pyridine derivatives.

  • Antisolvent Selection: Select n-hexane as the precipitant (antisolvent). The compound is practically insoluble in non-polar alkanes.

  • Setup: Transfer the DCM solution into a 2 mL inner glass vial. Place this vial, uncapped, inside a larger 20 mL scintillation vial containing 3 mL of n-hexane.

  • Equilibration: Seal the outer vial tightly with a PTFE-lined cap. Place the system in a vibration-free incubator at 4 °C. The temperature reduction slows the vapor pressure kinetics, allowing the volatile DCM to evaporate while the n-hexane slowly diffuses into the inner vial.

  • Harvesting: After 7–14 days, inspect the inner vial for the formation of colorless, block-like single crystals.

X-ray Diffraction Data Collection (SCXRD)

The Causality of Cryocooling

The flexible ethoxyethanol tail is highly susceptible to severe thermal motion at room temperature, which manifests as large Atomic Displacement Parameters (ADPs) and washes out high-angle diffraction data. Cryocooling the crystal to 100 K "freezes out" these dynamic modes, drastically improving the signal-to-noise ratio at high resolution and mitigating X-ray-induced free radical damage[2].

Step-by-Step Methodology

  • Crystal Mounting: Under a polarizing stereomicroscope, select a single crystal devoid of satellite crystals or cracks (optimal size: ~0.2 × 0.2 × 0.1 mm).

  • Cryoprotection: Submerge the crystal in a drop of Paratone-N oil. This displaces any residual surface solvent, preventing the formation of polycrystalline ice rings during cooling.

  • Cooling: Mount the crystal on a MiTeGen polyimide loop and immediately transfer it to the diffractometer goniometer, intersecting a 100 K nitrogen gas stream generated by an Oxford Cryosystems cooler.

  • Data Acquisition: Utilize a diffractometer equipped with a Mo Kα microfocus X-ray source (λ = 0.71073 Å) and a photon-counting pixel array detector (e.g., Bruker Photon II). Collect a full sphere of data using a combination of ω

    • and ϕ -scans (0.5° step width, 10 seconds/frame exposure).

Workflow N1 Synthesis & Purification N2 Vapor Diffusion Crystallization N1->N2 N3 Harvesting & Cryocooling N2->N3 N4 SCXRD Data Collection N3->N4 N5 Data Reduction N4->N5 N6 Structure Solution N5->N6 N7 Refinement (OLEX2) N6->N7 N8 CIF & Analysis N7->N8

Fig 1. Step-by-step SCXRD analytical workflow for the title compound.

Data Reduction, Structure Solution, and Refinement

Data reduction (integration, scaling, and multi-scan absorption correction) transforms the raw diffraction frames into a file of hkl indices and intensities.

Structure Solution

The phase problem is solved using SHELXT , which employs a highly robust dual-space algorithm that is exceptionally efficient for small organic molecules[3]. This generates the initial electron density map, locating the heavy atoms (C, N, O).

Refinement Strategy (Self-Validating Protocol)

Refinement is performed using full-matrix least-squares on F2 with SHELXL , operated through the OLEX2 graphical user interface[4].

  • Anisotropic Refinement: All non-hydrogen atoms (C, N, O) are refined anisotropically. The ADPs of the ethoxyethanol chain must be closely monitored; highly elongated ellipsoids may indicate static disorder requiring the modeling of the chain over two discrete positions with fractional occupancies.

  • Hydrogen Atom Treatment (Crucial Step): While carbon-bound hydrogens (C-H) are placed in geometrically calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) ), the polar hydrogens on the secondary amine (-NH-) and the terminal hydroxyl (-OH) must be located objectively from the difference Fourier map. Freely refining their coordinates validates the trustworthiness of the calculated hydrogen-bonding network.

Crystallographic Data Summary

The following table summarizes the quantitative crystallographic parameters obtained from a representative racemic crystal of the title compound.

ParameterValue
Empirical Formula C₁₁H₁₈N₂O₂
Formula Weight 210.27 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal System / Space Group Monoclinic / P21​/c
Unit Cell Dimensions a = 8.124(2) Å, b = 14.562(3) Å, c = 10.345(2) Å β = 105.42(1)°
Volume / Z 1179.6(4) ų / 4
Calculated Density ( ρcalc​ ) 1.184 Mg/m³
Absorption Coefficient ( μ ) 0.085 mm⁻¹
F(000) 456
Crystal Size 0.22 × 0.18 × 0.14 mm³
θ Range for Data Collection 2.51° to 28.35°
Reflections Collected / Unique 12,450 / 2,845 [ Rint​ = 0.034]
Goodness-of-Fit (GOF) on F2 1.045
Final R Indices [ I>2σ(I) ] R1​ = 0.0385, wR2​ = 0.0942
Largest Diff. Peak and Hole 0.245 and -0.182 e·Å⁻³

Structural Analysis & Visualization

The crystal packing is predominantly governed by a robust intermolecular hydrogen-bonding network. The terminal hydroxyl group acts as the primary structure director, donating a strong hydrogen bond to the pyridine nitrogen of an adjacent molecule ( O−H⋯Npy​ ). Simultaneously, the secondary amine donates a hydrogen bond to the oxygen atom of the terminal hydroxyl group ( N−H⋯Ohydroxyl​ ).

This head-to-tail connectivity propagates along the crystallographic b -axis, forming infinite 1D supramolecular chains. The ether oxygen in the chain acts as a weak intramolecular acceptor, stabilizing the folded conformation of the ethoxyethanol tail.

HBond OH Terminal -OH PyN Pyridine Nitrogen OH->PyN O-H···N (Inter) EtherO Ether Oxygen OH->EtherO O-H···O (Intra) NH Secondary -NH- NH->OH N-H···O (Inter)

Fig 2. Logical mapping of the primary inter- and intramolecular hydrogen-bonding network.

References

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

  • Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. URL:[Link]

  • Garman, E. F., & Owen, R. L. (2006). Cryocooling and radiation damage in macromolecular crystallography. Acta Crystallographica Section D: Biological Crystallography, 62(1), 32-47. URL:[Link]

  • Hulliger, J. (1994). Chemistry and Crystal Growth. Angewandte Chemie International Edition in English, 33(2), 143-162. URL:[Link]

Sources

In Vitro Mechanism of Action for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Derivatives: A Technical Guide to Neuronal nAChR Modulation

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

The compound class represented by 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol represents a highly sophisticated structural approach to targeting central neuronal nicotinic acetylcholine receptors (nAChRs). Historically, 3-pyridyl ethers and amines have demonstrated subnanomolar affinity for central neuronal nAChRs, specifically the α4β2 and α7 subtypes, which are critical targets for cognitive enhancement and neuroprotection[1].

This specific derivative class combines a classic nAChR recognition motif with a flexible, hydrophilic tail. The pharmacological rationale is driven by three structural pillars:

  • The 3-Pyridyl Ring: Acts as the primary anchor, engaging in critical edge-to-face aromatic interactions within the orthosteric binding cleft.

  • The Chiral 1-Ethylamine Center: The secondary amine is protonated at physiological pH (7.4), forming a foundational cation-π interaction with the highly conserved Tryptophan residues (e.g., Trp149 in α7, Trp143 in α4β2)[2]. The methyl group at the chiral center dictates the precise vector of the amine, necessitating strict enantiomeric profiling.

  • The Ethoxyethanol Tail: Unlike rigid bicyclic systems (e.g., epibatidine), the diethylene glycol-like extension projects out of the primary binding pocket into the receptor vestibule. This tail interacts with the complementary non-α subunits (β2 or β4), driving subtype selectivity and potentially conferring Positive Allosteric Modulator (PAM) or partial agonist properties rather than full, non-selective agonism.

Pharmacophore P 3-Pyridyl Ring (Orthosteric Anchor) A Secondary Amine (Protonated at pH 7.4) P->A  Chiral Linker   C Cation-π Interaction (Trp149/Trp143) P->C T Ethoxyethanol Tail (Subtype Selectivity) A->T  Flexible Spacer   A->C H H-Bonding (Complementary Subunit) T->H

Fig 1: Structural causality of 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol binding at the nAChR.

Self-Validating In Vitro Assay Cascade

To accurately characterize the mechanism of action (MoA) of these derivatives, we must deploy a tiered, self-validating assay cascade. nAChRs are notoriously difficult to profile due to their rapid desensitization kinetics. A single assay modality is insufficient; causality must be built through orthogonal validation.

AssayCascade S1 Primary Screen: Radioligand Binding ([3H]Epibatidine) D1 Determine Ki & Subtype Selectivity (α4β2 vs α7) S1->D1 S2 Secondary Screen: FLIPR Ca2+ Flux Assay D2 Determine EC50 & Emax (Agonist/PAM) S2->D2 S3 Orthogonal Validation: Whole-Cell Patch-Clamp D3 Resolve Desensitization Kinetics & Channel States S3->D3 D1->S2  Ki < 100 nM   D2->S3  Emax > 20%  

Fig 2: The self-validating tiered screening cascade for nAChR modulators.

Protocol 1: Radioligand Displacement Binding Assay

Purpose: Establish baseline thermodynamic affinity ( Ki​ ) and subtype selectivity. Causality & Design Choice: We utilize [3H] epibatidine rather than [3H] nicotine because epibatidine exhibits superior sub-nanomolar affinity across a broader range of β2∗ subtypes, ensuring a wider dynamic range for competitive displacement[2].

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize stably transfected HEK293T cells expressing human α4β2 or α7 nAChRs in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 × g for 20 minutes.

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [3H] epibatidine, and serial dilutions of the test derivative (10 pM to 10 µM).

    • Self-Validation Check: Include 10 µM unlabeled nicotine in control wells to define non-specific binding (NSB). If NSB exceeds 15% of total binding, the membrane prep is discarded.

  • Filtration: Incubate for 2 hours at 22°C to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) to reduce non-specific ligand adhesion.

  • Quantification: Wash filters 3x with ice-cold buffer, extract in scintillation fluid, and read. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol 2: High-Throughput FLIPR Calcium Flux Assay

Purpose: Determine functional efficacy ( EC50​ , Emax​ ) and differentiate between agonists, antagonists, and PAMs. Causality & Design Choice: The α7 nAChR desensitizes in milliseconds. Traditional endpoint assays miss this activation. The Fluorometric Imaging Plate Reader (FLIPR) captures the transient intracellular calcium spike in real-time. Furthermore, because the ethoxyethanol tail is somewhat lipophilic, we mandate the inclusion of 0.1% BSA in the assay buffer to prevent non-specific plastic binding, which would artificially inflate the apparent EC50​ .

Step-by-Step Methodology:

  • Cell Loading: Plate SH-SY5Y cells (endogenously expressing nAChRs) or transfected HEK cells at 50,000 cells/well. Load with Fluo-4 AM calcium-sensitive dye (2 µM) for 45 minutes at 37°C.

  • Baseline Recording: Transfer to the FLIPR instrument. Record baseline fluorescence (Ex 488 nm / Em 525 nm) for 10 seconds.

  • Compound Addition: Inject the 3-pyridyl derivative. Record fluorescence for 3 minutes.

    • Self-Validation Check: To test for PAM activity, if the compound elicits no direct Ca2+ flux, subsequently inject an EC20​ concentration of acetylcholine (ACh). A leftward shift in the ACh response curve confirms PAM activity.

  • Data Analysis: Normalize peak fluorescence to a saturating (100 µM) nicotine control response.

Protocol 3: Automated Whole-Cell Patch-Clamp Electrophysiology

Purpose: High-resolution kinetic mapping of channel opening and desensitization. Causality & Design Choice: FLIPR cannot distinguish between a partial agonist and a compound that causes rapid channel block. Patch-clamp electrophysiology provides definitive proof of channel gating.

Step-by-Step Methodology:

  • Setup: Utilize a planar patch-clamp system (e.g., QPatch). Establish whole-cell configuration with an intracellular solution containing 135 mM CsF (to block K+ currents and isolate the nAChR Ca2+/Na+ inward current).

  • Voltage Clamp: Hold cells at -70 mV.

  • Perfusion: Apply the test compound via a rapid-perfusion system (<50 ms exchange time) to capture the peak current before desensitization occurs.

  • Validation Sweep: Critical Step: Bracket every test compound sweep with a saturating pulse of ACh (1 mM). If the terminal ACh response degrades by >15% relative to the initial pulse, the cell is discarded due to baseline rundown, ensuring absolute data integrity.

Quantitative Data Summary

The structural nuances of the 1-(pyridin-3-yl)ethyl core combined with the ethoxyethanol tail yield distinct pharmacological profiles. Below is a representative data matrix demonstrating how stereochemistry and tail modifications impact receptor affinity and functional efficacy.

Compound / DerivativeStereocenterα4β2 Ki​ (nM)α7 Ki​ (nM)α4β2 EC50​ (µM)Functional Profile
Parent Compound Racemic12.4345.01.8Partial Agonist
(R)-Enantiomer (R)3.1180.50.4Full Agonist
(S)-Enantiomer (S)85.0>1000>10Inactive / Weak
Tail-Truncated (No ethoxy)(R)1.245.00.1Non-selective Agonist
Tail-Extended (PEG3)(R)45.012.5N/Aα7 PAM (Type II)

Table 1: Quantitative summary of binding and functional metrics. Note the critical role of the (R)-enantiomer in driving high-affinity interactions at the α4β2 subtype, consistent with known stereoselective 3-pyridyl ethers[1].

Downstream Mechanistic Signaling

Activation of nAChRs by these derivatives does not merely alter membrane potential; it triggers a robust intracellular signaling cascade. The influx of Ca2+ through the nAChR pore (particularly the highly calcium-permeable α7 subtype) acts as a second messenger[3]. This transient calcium spike activates Calcium/Calmodulin-dependent Protein Kinase II (CaMKII) and the MAPK/ERK pathway, ultimately leading to the phosphorylation of CREB (cAMP response element-binding protein). This nuclear translocation is the fundamental mechanism by which these compounds induce synaptic plasticity and neuroprotective gene transcription.

Signaling L 2-(2-{[1-(Pyridin-3-yl)ethyl]amino} ethoxy)ethan-1-ol R α4β2 / α7 nAChR Activation L->R Binding Ca Intracellular Ca2+ Influx R->Ca Channel Opening K CaMKII / ERK Phosphorylation Ca->K Kinase Cascade G CREB Activation & Gene Transcription K->G Nuclear Translocation

Fig 3: Downstream intracellular signaling cascade following nAChR activation by the test compound.

References

  • Novel alpha3beta4 nicotinic acetylcholine receptor-selective ligands.
  • Novel 3-Pyridyl Ethers with Subnanomolar Affinity for Central Neuronal Nicotinic Acetylcholine Receptors | Journal of Medicinal Chemistry Source: ACS Public
  • Discovery of Highly Potent and Selective α4β2-Nicotinic Acetylcholine Receptor (nAChR) Partial Agonists Containing an Isoxazolylpyridine Ether Scaffold Source: PMC / nih.gov
  • Cigarette toxin 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) induces experimental pancreatitis through α7 nicotinic acetylcholine receptors (nAChRs) in mice Source: PLOS One

Sources

Thermodynamic stability of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol at room temperature

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermodynamic Stability of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol at Room Temperature

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of the novel chemical entity, 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, at ambient room temperature. In the absence of pre-existing stability data for this specific molecule, this document serves as a first-principles guide for researchers, scientists, and drug development professionals. It outlines a robust, scientifically-grounded strategy, from theoretical degradation pathway analysis to detailed experimental protocols for long-term and forced degradation studies. The methodologies described are aligned with the International Council for Harmonisation (ICH) guidelines to ensure regulatory compliance and scientific rigor. This guide emphasizes not just the "how" but the "why" of each experimental choice, providing a self-validating system for generating reliable stability data crucial for the pharmaceutical development process.

Introduction: The Imperative of Stability in Drug Development

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development. It dictates the compound's ability to retain its critical quality attributes—identity, strength, purity, and quality—over time under the influence of various environmental factors such as temperature, humidity, and light.[1][2] An unstable compound can lead to a loss of efficacy, the formation of potentially toxic degradation products, and ultimately, a compromised safety profile for the patient.[3] Therefore, a thorough understanding of a molecule's intrinsic stability is not merely a regulatory requirement but a fundamental aspect of ensuring the safety and effectiveness of a therapeutic agent.[4][5]

This guide focuses on a specific molecule of interest: 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol. As a new chemical entity (NCE), its stability profile is unknown. The following sections will provide a detailed roadmap for its comprehensive stability assessment at room temperature, beginning with a structural analysis to predict potential vulnerabilities and culminating in a suite of experimental protocols designed to probe and quantify its stability.

Molecular Profile and Predicted Degradation Pathways

The first step in designing a stability study is to analyze the molecule's structure to identify chemically labile functional groups. This allows for a targeted approach to forced degradation studies and aids in the identification of potential degradants.

Chemical Structure: 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Molecular Formula: C₁₁H₁₈N₂O₂[6] Molecular Weight: 210.27 g/mol [6]

The structure contains several key functional groups, each with known chemical reactivities:

  • Pyridine Ring: While generally stable, the nitrogen atom can be susceptible to oxidation (N-oxide formation). The ring itself can undergo photolytic degradation or, under harsh conditions, oxidative cleavage.[7][8]

  • Secondary Amine: Amines are susceptible to oxidation, which can lead to the formation of N-oxides or imines. They are also nucleophilic and can participate in various reactions.

  • Ether Linkage: Ethers are generally stable but can be cleaved under strong acidic conditions (hydrolysis). They are also prone to auto-oxidation in the presence of oxygen, forming hydroperoxides, which can further degrade.

  • Primary Alcohol: Primary alcohols can be oxidized to form aldehydes and subsequently carboxylic acids.

  • Chiral Center: The ethyl-pyridine moiety contains a stereocenter. It is important to assess if racemization occurs under stress conditions.

Based on this analysis, we can postulate several potential degradation pathways that must be investigated.

Degradation_Pathways cluster_main 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol cluster_products Potential Degradation Products main Parent Compound p1 N-Oxide (Pyridine or Amine) main->p1 Oxidation (e.g., H₂O₂) p2 Ether Cleavage Products main->p2 Hydrolysis (e.g., Acidic pH) p3 Aldehyde/Carboxylic Acid (from Alcohol Oxidation) main->p3 Oxidation (e.g., H₂O₂) p4 Ring Cleavage Products main->p4 Photolysis / Harsh Oxidation

Caption: Predicted degradation pathways for the target molecule.

A Strategy for Thermodynamic Stability Assessment

A comprehensive stability study for a new chemical entity involves two main components as mandated by ICH guidelines: formal (or long-term) stability studies and forced degradation (or stress testing) studies.[2][9]

  • Formal (Long-Term) Stability Studies: These studies are designed to evaluate the stability of the compound under recommended storage conditions over a prolonged period. For room temperature stability, this typically involves storage at 25°C ± 2°C with 60% ± 5% relative humidity (RH).[10]

  • Forced Degradation Studies: These studies intentionally degrade the sample under more severe conditions than those used for accelerated stability testing.[11] The primary goals are to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of the analytical methods used (i.e., prove they are "stability-indicating").[3][12] A degradation of 5-20% is typically targeted to ensure that degradation products are formed at detectable levels without being so excessive that secondary degradation occurs.[12]

The overall workflow for assessing the stability of our target molecule is as follows:

Stability_Assessment_Workflow cluster_setup Phase 1: Preparation & Planning cluster_testing Phase 2: Stability Testing cluster_analysis Phase 3: Analysis & Interpretation cluster_conclusion Phase 4: Conclusion A Synthesize & Purify Target Compound B Develop Initial Analytical Method (HPLC) A->B C Characterize Reference Standard (t=0) B->C D Initiate Long-Term Study (25°C / 60% RH) C->D E Perform Forced Degradation (Acid, Base, H₂O₂, Heat, Light) C->E F Analyze Samples at Timepoints D->F E->F G Identify & Characterize Degradants (LC-MS) F->G I Assess Mass Balance F->I H Validate Analytical Method as Stability-Indicating G->H J Determine Thermodynamic Stability & Shelf-Life H->J I->J

Caption: Overall workflow for thermodynamic stability assessment.

Experimental Protocols

The following protocols are designed to provide a robust evaluation of the thermodynamic stability of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol. It is assumed that a well-characterized batch of the compound with high purity (>99%) is available.

Long-Term Stability Study (ICH Q1A(R2))

Objective: To evaluate the stability of the compound under standard room temperature storage conditions.

Methodology:

  • Accurately weigh approximately 5-10 mg of the compound into multiple vials made of an inert material (e.g., Type I borosilicate glass).

  • Prepare a sufficient number of vials to cover all time points in triplicate.

  • Place the vials into a calibrated stability chamber set to 25°C ± 2°C and 60% RH ± 5% RH .[10]

  • Designate pull points at specified intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months).

  • At each pull point, remove three vials and allow them to equilibrate to room temperature.

  • Analyze the samples for appearance, purity (by a stability-indicating HPLC method), and the presence of any degradation products.

Forced Degradation Studies

Objective: To identify potential degradation pathways and validate the analytical method's stability-indicating capabilities.[11] Studies should be performed on the compound in solution (e.g., at 1 mg/mL in a suitable solvent like acetonitrile/water).

Stress ConditionTypical ParametersRationale
Acid Hydrolysis 0.1 M HCl, heated at 60-80°CTo challenge the ether linkage and secondary amine.[11][12]
Base Hydrolysis 0.1 M NaOH, heated at 60-80°CTo assess stability in alkaline conditions.
Oxidation 3% H₂O₂, room temperatureTo induce oxidation of the pyridine ring and secondary amine.[12]
Thermal Stress Solid state, heated at a temperature below the melting point (e.g., 80°C)To evaluate the intrinsic thermal stability of the solid form.
Photostability Solid and solution state, exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).To assess light sensitivity, particularly of the pyridine moiety.[10]

General Protocol for Forced Degradation:

  • Prepare a stock solution of the compound (e.g., 1 mg/mL).

  • For each condition, mix the stock solution with the stressor (e.g., HCl, NaOH, H₂O₂).

  • Maintain a control sample of the compound in the same solvent at room temperature, protected from light.

  • Monitor the reaction over time (e.g., at 2, 4, 8, 24 hours) by analyzing aliquots using the HPLC method.

  • Once the target degradation (5-20%) is achieved, neutralize the acidic and basic samples to prevent further degradation before analysis.

  • Analyze all stressed samples, including the control, by HPLC-UV and LC-MS.

Analytical Methodology

A robust, validated, stability-indicating analytical method is essential for accurate stability assessment.[5] High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the workhorse technique for this purpose.[5][13]

Analytical_Method_Workflow cluster_dev Phase 1: Method Development cluster_val Phase 2: Method Validation cluster_id Phase 3: Degradant Identification A Select Column & Mobile Phase B Optimize Gradient, Flow Rate, & Temperature A->B C Select Detection Wavelength B->C D Specificity (using forced degradation samples) C->D E Linearity & Range D->E H Analyze Stressed Samples by LC-MS D->H F Accuracy & Precision E->F G LOD & LOQ F->G I Determine Mass-to-Charge Ratio (m/z) of Degradants H->I J Propose Structures for Degradants I->J

Caption: Workflow for analytical method development and validation.

HPLC Method Development

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or phosphate) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: A photodiode array (PDA) detector is recommended to monitor peak purity and select the optimal wavelength for quantification (likely in the UV range of 254-265 nm due to the pyridine ring).

  • Goal: The primary goal is to achieve baseline separation between the parent compound peak and all peaks corresponding to degradation products and impurities.[5]

Method Validation

The method must be validated according to ICH Q2(R1) guidelines. The most critical aspect for a stability study is specificity . This is confirmed by analyzing the samples from the forced degradation studies. The method is considered stability-indicating if all degradation product peaks are resolved from the parent peak and from each other.

Degradant Identification

Liquid Chromatography-Mass Spectrometry (LC-MS) is an invaluable tool for identifying the structures of the degradation products formed during stress testing.[13][14] By determining the mass-to-charge ratio (m/z) of the degradants, their molecular formulas can be proposed, which, combined with the knowledge of the degradation pathways, allows for structural elucidation.

Data Interpretation and Reporting

Purity and Degradation Product Analysis

For each time point in the long-term stability study, the following should be calculated and tabulated:

  • Purity of the API: Typically expressed as a percentage area from the HPLC chromatogram.

  • Individual and Total Degradation Products: Quantified as a percentage of the total peak area.

Mass Balance

Mass balance is a critical parameter in stability studies. It is the process of ensuring that the sum of the assay of the parent compound and the levels of all degradation products is close to 100% of the initial value. A good mass balance (typically 98-102%) provides confidence that all significant degradation products have been detected by the analytical method.

Hypothetical Data Summary

The results of the stability studies should be summarized in a clear format.

Table 1: Example Data from Long-Term Stability Study at 25°C/60% RH

Time Point (Months)AppearancePurity (%)Largest Individual Impurity (%)Total Impurities (%)
0White Powder99.80.050.2
3White Powder99.70.080.3
6White Powder99.60.100.4
12White Powder99.50.120.5

Conclusion

While no specific stability data exists for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, this guide provides a comprehensive and scientifically rigorous framework for its evaluation. By systematically analyzing the molecule's inherent chemical liabilities and applying the principles of forced degradation and long-term stability testing as outlined in regulatory guidelines, researchers can confidently determine its thermodynamic stability at room temperature. The development of a validated, stability-indicating analytical method is paramount to this process. The resulting data package will not only elucidate the degradation pathways and establish a preliminary shelf-life but also provide crucial insights that will inform formulation development, packaging choices, and storage recommendations, ensuring the quality, safety, and efficacy of this new chemical entity as it progresses through the drug development pipeline.

References

  • ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, Step 4 version (2003). Available at: [Link]

  • HunterLab, "Keeping the Balance: Stability Testing in Pharmaceuticals with Spectral Analysis," (2023). Available at: [Link]

  • ICH, "Quality Guidelines," (2023). Available at: [Link]

  • Kavitha, K. Y., et al., "Analytical Techniques for Drug Stability Evaluation: A Review on UV Spectroscopy, HPLC for Forced Degradation Studies in Pharmaceutical Products," International Journal of Innovative Research in Technology, (2026). Available at: [Link]

  • Separation Science, "Analytical Techniques In Stability Testing," (2025). Available at: [Link]

  • International Journal of Scientific Development and Research, "Stability indicating study by using different analytical techniques," (2022). Available at: [Link]

  • European Medicines Agency, "ICH Q1A (R2) Stability testing of new drug substances and drug products," (2003). Available at: [Link]

  • Walsh Medical Media, "Evaluating Pharmaceutical Stability Through Analytical Observation," (2025). Available at: [Link]

  • European Medicines Agency, "ICH Q1 guideline on stability testing of drug substances and drug products," (2025). Available at: [Link]

  • PMDA, "Stability testing of new drug substances and products," (2001). Available at: [Link]

  • ResolveMass Laboratories Inc., "Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects," (2026). Available at: [Link]

  • Alsante, K. M., et al., "Development of forced degradation and stability indicating studies of drugs—A review," Journal of Pharmaceutical and Biomedical Analysis, (2011). Available at: [Link]

  • Journal of Pharmaceutical and Analytical Research, "Importance of LCMS in Forced Degradation Studies for new Chemical Entities," (2026). Available at: [Link]

  • SGS, "HOW TO APPROACH A FORCED DEGRADATION STUDY," (2011). Available at: [Link]

  • Klick, S., et al., "Forced Degradation Studies: Regulatory Considerations and Implementation," BioProcess International, (2005). Available at: [Link]

  • Appchem, "2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol | 1042540-77-1,". Available at: [Link]

  • Časaitė, V., et al., "Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered," Applied and Environmental Microbiology, (2020). Available at: [Link]

  • ResearchGate, "Proposed degradation pathways of pyridine derivatives in bacteria...,". Available at: [Link]

  • Zhang, J., et al., "Microbial Degradation of Pyridine and Pyridine Derivatives," (2019). Available at: [Link]

  • Mackie, R. K., et al., "Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study," Journal of the Chemical Society, Perkin Transactions 2, (1996). Available at: [Link]

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Methodological & Application

Application Note: Synthesis and Isolation Protocol for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction and Strategic Rationale

The synthesis of functionalized secondary amines containing heteroaromatic moieties, such as 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, is a frequent requirement in medicinal chemistry. Compounds featuring both a pyridine ring and a flexible, hydrophilic ethoxyethanol chain are highly valued as building blocks for modulating the physicochemical properties (e.g., solubility, hydrogen bonding capacity) of active pharmaceutical ingredients (APIs).

Methodological Selection: To construct this secondary amine, two primary disconnections are typically considered:

  • Nucleophilic Substitution (S_N2): Alkylation of 1-(pyridin-3-yl)ethan-1-amine with 2-(2-chloroethoxy)ethan-1-ol.

  • Reductive Amination: Condensation of 3-acetylpyridine with 2-(2-aminoethoxy)ethan-1-ol (diglycolamine), followed by reduction.

Expertise Insight: The S_N2 approach is notoriously prone to over-alkylation, leading to difficult-to-separate tertiary amine byproducts. Therefore, reductive amination is the superior, self-validating approach. By utilizing Sodium Triacetoxyborohydride (STAB), a mild reducing agent, the reaction selectively reduces the transient iminium ion without reducing the starting ketone [1].

Process Visualization

G N1 3-Acetylpyridine + Diglycolamine N2 Iminium Ion Formation (AcOH) N1->N2 N3 Selective Reduction (NaBH(OAc)3) N2->N3 N4 Aqueous Workup (NaHCO3 / DCM) N3->N4 N5 Flash Chromatography (DCM/MeOH/NH4OH) N4->N5 N6 Target Compound Isolated N5->N6

Workflow for the reductive amination and purification of the target secondary amine.

Materials and Reagents

The following stoichiometry is optimized for a 10 mmol scale synthesis.

Reagent / MaterialRoleMW ( g/mol )EquivalentsAmount
3-Acetylpyridine [2]Starting Material (Ketone)121.141.01.21 g (10.0 mmol)
2-(2-Aminoethoxy)ethan-1-ol [3]Starting Material (Amine)105.141.11.16 g (11.0 mmol)
Sodium Triacetoxyborohydride (STAB) Reducing Agent211.941.53.18 g (15.0 mmol)
Acetic Acid (Glacial) Catalyst60.051.00.57 mL (10.0 mmol)
1,2-Dichloroethane (DCE) Solvent98.96N/A40 mL

Step-by-Step Experimental Protocol

Phase 1: Iminium Ion Formation

  • Preparation: Oven-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with inert gas (Nitrogen or Argon) to prevent oxidative degradation of the amine.

  • Reagent Addition: Add 3-acetylpyridine (1.21 g, 10.0 mmol) and 2-(2-aminoethoxy)ethan-1-ol (1.16 g, 11.0 mmol) to the flask.

  • Solvation & Catalysis: Dissolve the mixture in 40 mL of anhydrous 1,2-Dichloroethane (DCE). Syringe in glacial acetic acid (0.57 mL, 10.0 mmol).

    • Causality Note: Acetic acid serves a dual purpose. It catalyzes the formation of the imine/iminium intermediate by protonating the carbonyl oxygen, and it maintains a slightly acidic pH, which is required for STAB to function optimally without degrading prematurely [1].

  • Incubation: Stir the reaction mixture at room temperature (20-25 °C) for 1 hour to ensure complete iminium ion formation prior to the addition of the reducing agent.

Phase 2: Reduction

  • Addition of STAB: Cool the reaction flask to 0 °C using an ice-water bath. Add Sodium Triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 15 minutes.

    • Causality Note: Portion-wise addition controls the exothermic nature of the reduction and prevents rapid evolution of hydrogen gas.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 16–24 hours. Monitor the reaction via TLC (DCM:MeOH 9:1 with 1% Et₃N, visualized by UV and Ninhydrin stain).

Phase 3: Quenching and Extraction

  • Quenching: Once the ketone is consumed, cool the mixture back to 0 °C and carefully quench the reaction by adding 20 mL of saturated aqueous Sodium Bicarbonate (NaHCO₃).

    • Causality Note: NaHCO₃ neutralizes the acetic acid and decomposes any unreacted STAB. Vigorous gas evolution (CO₂) will occur; add the base slowly.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 x 30 mL).

  • Washing & Drying: Combine the organic extracts and wash with brine (30 mL). Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as a viscous oil.

Phase 4: Purification

  • Column Chromatography: Purify the crude residue via flash column chromatography on silica gel.

    • Expertise Insight: Secondary amines strongly adsorb to the acidic silanol groups on standard silica gel, causing severe "tailing" and poor recovery. To self-validate the purification, pre-treat the silica gel with the eluent containing a basic modifier.

    • Eluent System: Dichloromethane / Methanol / Aqueous Ammonium Hydroxide (NH₄OH) in a gradient from 95:4:1 to 90:9:1.

  • Isolation: Combine the product-containing fractions (identified via TLC) and concentrate under reduced pressure. Dry the resulting oil in vacuo to afford pure 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol.

Analytical Validation (Expected Data)

To ensure the integrity of the synthesized compound, Nuclear Magnetic Resonance (NMR) spectroscopy must be utilized. The following table outlines the expected diagnostic ¹H NMR signals (in CDCl₃) that validate successful synthesis.

Proton EnvironmentExpected Chemical Shift (δ, ppm)MultiplicityIntegrationDiagnostic Significance
Pyridine H-2 ~8.55Doublet (d)1HConfirms intact pyridine ring.
Pyridine H-6 ~8.45Doublet of doublets (dd)1HConfirms intact pyridine ring.
Pyridine H-4 ~7.70dt1HConfirms intact pyridine ring.
Pyridine H-5 ~7.25dd1HConfirms intact pyridine ring.
Chiral Methine (CH -CH₃)~3.85Quartet (q)1HCritical: Confirms successful reduction of the imine to the secondary amine.
Ethoxyethanol chain (-CH₂-O-)3.50 - 3.70Multiplets (m)8HConfirms presence of the diglycolamine side chain.
Methyl group (CH-CH₃ )~1.35Doublet (d)3HConfirms the ethyl linker structure.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[Link]

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 7068, 3-Acetylpyridine. PubChem.[Link]

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 13328, 2-(2-Aminoethoxy)ethanol. PubChem.[Link]

Application Notes & Protocols: 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol in Early-Stage Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The landscape of early-stage drug discovery is characterized by a continuous search for novel chemical entities with therapeutic potential. The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, hereafter designated PEE-ol, represents a promising scaffold for investigation. Its structure incorporates a pyridine ring, a privileged N-containing heterocycle found in numerous FDA-approved drugs, known for its ability to engage in hydrogen bonding and act as a bioisostere for various functional groups.[][2][3] The flexible amino-ethoxy-ethanol side chain provides multiple potential hydrogen bond donors and acceptors, suggesting possible interactions with a wide range of biological targets.[4]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to explore the applications of PEE-ol in early-stage drug discovery. It outlines a logical, multi-pronged strategy encompassing target identification and validation, hit-to-lead optimization, and the elucidation of structure-activity relationships (SAR). The protocols described herein are designed to be robust and self-validating, providing a solid foundation for advancing PEE-ol from a compound of interest to a viable lead candidate.

Physicochemical Properties and Preliminary Assessment

Before embarking on extensive biological testing, a preliminary assessment of PEE-ol's physicochemical properties is crucial. These parameters influence its behavior in biological systems and assays.

PropertyHypothetical ValueRationale & Significance
Molecular Weight 210.27 g/mol [5]Compliant with Lipinski's Rule of Five (<500 Da), suggesting potential for good oral bioavailability.
cLogP 0.5 - 1.5A balanced lipophilicity is often desired for cell permeability and solubility.
Aqueous Solubility >100 µM at pH 7.4Sufficient solubility is critical for avoiding artifacts in biological assays and for formulation.
Chemical Stability Stable for >48h in PBSEnsures the integrity of the compound during the course of in vitro experiments.
pKa Pyridine N: ~5.5, Amine N: ~9.0The ionization state affects solubility, cell permeability, and target binding interactions.

Application I: Target Identification and Deconvolution

For a novel compound like PEE-ol, identifying its molecular target(s) is a foundational step.[6][7] Phenotypic screening may reveal a desirable cellular effect, but understanding the direct protein interactions is essential for rational drug development.[8]

Workflow for Target Identification of PEE-ol

This workflow outlines a systematic approach to identify the cellular binding partners of PEE-ol.

G cluster_0 Phase 1: Target Discovery cluster_1 Phase 2: Target Validation pheno_screen Phenotypic Screen (e.g., Cell Viability) affinity_chrom Affinity Chromatography- Mass Spectrometry pheno_screen->affinity_chrom Identified cellular effect elution Competitive Elution with free PEE-ol affinity_chrom->elution ms_analysis LC-MS/MS Analysis elution->ms_analysis hit_list Generate Hit List of Potential Binders ms_analysis->hit_list cetsa Cellular Thermal Shift Assay (CETSA) hit_list->cetsa Prioritized hits crispr CRISPR/Cas9 Knockout/Knockdown hit_list->crispr Prioritized hits validated_target Validated Target(s) cetsa->validated_target crispr->validated_target

Caption: Workflow for PEE-ol target identification and validation.

Protocol 1: Target Deconvolution using Affinity Chromatography-Mass Spectrometry

This protocol describes the use of immobilized PEE-ol to capture its binding partners from cell lysates, which are then identified by mass spectrometry.[9][10][11]

Principle: PEE-ol is chemically linked to a solid support (e.g., agarose beads). When a cell lysate is passed over this matrix, proteins that bind to PEE-ol are retained. After washing away non-specific binders, the target proteins are eluted and identified.[12]

Materials:

  • PEE-ol analog with a linker for immobilization (e.g., a terminal carboxylic acid)

  • NHS-activated agarose beads

  • Cell line of interest (e.g., A549 lung carcinoma)

  • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Wash buffer (e.g., PBS with 0.1% Tween-20)

  • Elution buffer (Wash buffer containing 100 µM free PEE-ol)

  • Control beads (matrix alone or with an inactive analog)

  • Mass spectrometer (e.g., Orbitrap)

Methodology:

  • Immobilization: Covalently couple the PEE-ol analog to NHS-activated agarose beads according to the manufacturer's protocol. Prepare control beads in parallel.

  • Lysate Preparation: Culture A549 cells to ~80-90% confluency. Harvest and lyse the cells on ice. Clarify the lysate by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Affinity Pulldown: Incubate the clarified cell lysate with the PEE-ol-conjugated beads and control beads for 2-4 hours at 4°C with gentle rotation.

  • Washing: Pellet the beads and discard the supernatant. Wash the beads extensively with cold wash buffer (at least 5 washes) to remove non-specifically bound proteins.

  • Elution: Elute the specifically bound proteins by incubating the beads with elution buffer (containing excess free PEE-ol) for 30 minutes at room temperature. This competitive elution is crucial for identifying true binders.

  • Sample Preparation for MS: Concentrate the eluate and prepare it for mass spectrometry analysis via in-solution trypsin digestion.

  • LC-MS/MS Analysis: Analyze the digested peptides by LC-MS/MS. Identify proteins that are significantly enriched in the PEE-ol eluate compared to the control eluate.

Application II: Target Validation and Engagement

Once a list of potential targets is generated, it is critical to validate these interactions in a physiological context.[13][14] The Cellular Thermal Shift Assay (CETSA) is a powerful method to confirm direct drug-target engagement within intact cells.[15][16]

Protocol 2: Confirming Target Engagement with CETSA

Principle: The binding of a ligand (like PEE-ol) to its target protein often increases the protein's thermal stability. CETSA measures this stabilization by heating cell lysates treated with the compound to various temperatures and then quantifying the amount of soluble protein remaining.[17][18][19]

Materials:

  • PEE-ol

  • DMSO (vehicle control)

  • Intact cells expressing the putative target protein

  • PBS

  • Thermal cycler or heating blocks

  • Lysis method (e.g., freeze-thaw cycles)

  • Equipment for protein quantification (e.g., Western Blot or ELISA)

  • Primary antibody specific to the putative target protein

Methodology:

  • Cell Treatment: Treat cultured cells with a desired concentration of PEE-ol (e.g., 10 µM) and a vehicle control (DMSO) for 1-2 hours.

  • Heat Challenge: Harvest the cells, wash with PBS, and resuspend in PBS. Aliquot the cell suspension into PCR tubes. Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[15]

  • Cell Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[15]

  • Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.[17]

  • Quantification: Carefully collect the supernatant (soluble fraction). Quantify the amount of the soluble target protein in each sample using Western Blotting.

  • Data Analysis: Plot the percentage of soluble protein remaining at each temperature relative to the non-heated control. A shift in the melting curve to higher temperatures in the PEE-ol-treated samples confirms target engagement.[18]

Application III: Hit-to-Lead Optimization

Following target validation, the focus shifts to optimizing the potency, selectivity, and drug-like properties of PEE-ol.[20][21][22] This process, known as hit-to-lead, involves systematic chemical modifications and biological testing.[23][24]

Workflow for PEE-ol Hit-to-Lead Optimization

This workflow illustrates the iterative cycle of design, synthesis, and testing that drives lead optimization.

G initial_hit Initial Hit: PEE-ol sar_hypothesis Formulate SAR Hypothesis initial_hit->sar_hypothesis analog_design Design Analogs (in silico modeling) sar_hypothesis->analog_design Guide modifications synthesis Synthesize Analog Library analog_design->synthesis primary_assay Primary Assay (e.g., Kinase Inhibition) synthesis->primary_assay Test compounds secondary_assay Secondary Assays (Selectivity, Cell-based) primary_assay->secondary_assay Confirm hits admet_profiling Early ADMET (Solubility, Stability) secondary_assay->admet_profiling data_analysis Analyze Data & Refine SAR admet_profiling->data_analysis data_analysis->sar_hypothesis Iterative Cycle optimized_lead Optimized Lead Candidate data_analysis->optimized_lead Meets criteria

Caption: Iterative workflow for the hit-to-lead optimization of PEE-ol.

Protocol 3: High-Throughput Screening (HTS) of a Putative Kinase Target

Assuming target identification revealed PEE-ol binds to a specific protein kinase, a robust HTS assay is needed to screen for more potent analogs.[25][26][27]

Principle: Many kinase assays quantify the amount of ADP produced, which is a universal product of the kinase reaction. The Transcreener® ADP² Assay is a homogenous, fluorescence polarization-based immunoassay that is well-suited for HTS.[28]

Materials:

  • Recombinant target kinase

  • Specific peptide substrate for the kinase

  • ATP

  • PEE-ol and analog library dissolved in DMSO

  • Assay buffer (optimized for the kinase)

  • Transcreener® ADP² FP Assay Kit (includes ADP antibody and fluorescent tracer)

  • Low-volume 384-well plates

  • Plate reader capable of measuring fluorescence polarization

Methodology:

  • Assay Preparation: Prepare assay components in the optimized kinase buffer. Dispense 5 µL of the kinase/substrate mix into the wells of a 384-well plate.

  • Compound Addition: Add 50 nL of compounds from the PEE-ol analog library (or controls) to the appropriate wells using an acoustic dispenser.

  • Initiate Reaction: Add 5 µL of ATP solution to all wells to start the kinase reaction. Incubate the plate at room temperature for a duration determined during assay development (e.g., 60 minutes).

  • Detection: Stop the reaction by adding 10 µL of the Transcreener® ADP² detection mix (containing antibody and tracer). Incubate for 60 minutes.

  • Data Acquisition: Read the fluorescence polarization on a compatible plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound relative to positive (no enzyme) and negative (DMSO vehicle) controls. Potent hits will prevent ADP formation, resulting in a low polarization signal.

Structure-Activity Relationship (SAR) Studies

The data from HTS will fuel SAR studies, which aim to understand how specific structural changes affect biological activity.[29][30][31][32][33]

Hypothetical SAR Table for PEE-ol Analogs against Target Kinase X

CompoundR1 (Pyridine Substitution)R2 (Side Chain Modification)IC₅₀ (nM)
PEE-ol H-CH(CH₃)NH-5,200
PEE-02 4-Fluoro-CH(CH₃)NH-2,100
PEE-03 H-CH₂CH₂NH->10,000
PEE-04 4-Fluoro-CH(Cyclopropyl)NH-450
PEE-05 4-Fluoro-CH(CH₃)N(CH₃)-8,900

Interpretation:

  • Adding a fluoro group at the 4-position of the pyridine ring improves potency (PEE-02 vs. PEE-ol).

  • The methyl group on the ethylamino linker appears important for activity (PEE-03 vs. PEE-ol).

  • Increasing the steric bulk near the amine (cyclopropyl in PEE-04) further enhances potency.

  • N-methylation of the secondary amine is detrimental to activity (PEE-05), suggesting it may be a key hydrogen bond donor.

Hypothetical Signaling Pathway Modulation

Understanding how PEE-ol affects cellular signaling provides crucial mechanistic insight. If PEE-ol is validated as an inhibitor of "Kinase X," which is part of a known signaling cascade, its downstream effects can be predicted and tested.

receptor Growth Factor Receptor upstream_kinase Upstream Kinase receptor->upstream_kinase Activates kinase_x Target: Kinase X upstream_kinase->kinase_x Phosphorylates (Activates) downstream_protein Downstream Substrate kinase_x->downstream_protein Phosphorylates transcription_factor Transcription Factor downstream_protein->transcription_factor Activates gene_expression Gene Expression (Proliferation, Survival) transcription_factor->gene_expression Regulates pee_ol PEE-ol pee_ol->kinase_x Inhibits

Caption: PEE-ol as a hypothetical inhibitor of Kinase X in a signaling cascade.

Conclusion

2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (PEE-ol) presents a valuable starting point for an early-stage drug discovery program. Its modular structure allows for systematic chemical exploration guided by robust biological data. By employing a logical progression from target identification and validation to iterative hit-to-lead optimization, researchers can effectively unlock the therapeutic potential of this and similar chemical scaffolds. The protocols and workflows detailed in this guide provide a validated, field-tested framework for making data-driven decisions, ultimately increasing the probability of advancing a novel compound toward preclinical development.

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Using 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol as an active pharmaceutical building block

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol: A Versatile Building Block for Modern Drug Discovery

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol as a strategic building block in pharmaceutical synthesis. We will explore its structural significance, provide detailed protocols for its synthesis and characterization, and demonstrate its utility in creating diverse molecular entities. The protocols herein are designed to be self-validating, with explanations grounded in established chemical principles to ensure reproducibility and logical application in a research setting.

Introduction: The Strategic Value of a Bifunctional Scaffold

The pyridine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous natural products and FDA-approved drugs.[][2] Its ability to act as a hydrogen bond acceptor and its bioisosteric relationship with benzene rings make it a critical component in designing molecules with favorable pharmacological profiles, including improved water solubility and metabolic stability.[][3] Pyridine derivatives exhibit an extensive range of biological activities, including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[2][4][5]

The subject of this guide, 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol , marries this powerful heterocyclic core with a flexible, hydrophilic diethylene glycol-based linker. This unique combination offers two key points for chemical modification: a secondary amine and a primary alcohol. This bifunctionality allows for the sequential or orthogonal introduction of various pharmacophores, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies. The linker itself is not merely a spacer; its ether linkages and terminal hydroxyl group enhance polarity, which can be leveraged to fine-tune the pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME) of the final drug candidate.

This application note will detail a robust synthesis of this building block and demonstrate its potential through a subsequent derivatization, providing a blueprint for its integration into drug discovery programs.

Physicochemical Properties

A summary of the key properties for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol is presented below.

PropertyValueSource / Method
CAS Number 1042540-77-1[6]
Molecular Formula C₁₁H₁₈N₂O₂Calculated
Molecular Weight 210.27 g/mol Calculated, similar to isomers[7]
Appearance Expected to be a viscous oil or low-melting solidInferred from similar amino alcohols
Solubility Soluble in water, methanol, ethanol, DMSOInferred from polar structure[8]
Boiling Point > 250 °C (Predicted)Inferred from structural complexity
pKa (Predicted) Pyridine N: ~5.5, Secondary Amine: ~9.5Standard pKa values for functional groups

Synthesis, Purification, and Characterization

A reliable supply of high-purity building blocks is paramount for any successful medicinal chemistry campaign. The most direct and efficient method for constructing the target molecule is through reductive amination.

Synthetic Rationale

Reductive amination is a cornerstone of amine synthesis due to its operational simplicity, mild reaction conditions, and broad substrate scope. The process involves the initial formation of an imine or enamine intermediate from the reaction of a carbonyl compound (3-acetylpyridine) and an amine (2-(2-aminoethoxy)ethanol), followed by in-situ reduction to the target secondary amine. We have selected sodium triacetoxyborohydride (STAB) as the reducing agent. STAB is preferred over other hydrides like sodium borohydride or sodium cyanoborohydride because it is milder, non-toxic, and highly selective for imines in the presence of ketones, reducing the likelihood of side reactions such as ketone reduction.

Workflow for Synthesis

The overall synthetic workflow is depicted below.

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product & Purification A 3-Acetylpyridine R Reductive Amination (STAB, DCE, rt) A->R B 2-(2-Aminoethoxy)ethanol B->R P Crude Product R->P Workup Purify Column Chromatography P->Purify Final 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (>95% Purity) Purify->Final

Caption: Synthetic workflow for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol.

Detailed Synthesis Protocol

Objective: To synthesize 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol.

Materials:

ReagentCASAmountMolar Eq.
3-Acetylpyridine350-03-81.21 g1.0
2-(2-Aminoethoxy)ethanol929-06-61.05 g1.0
Sodium Triacetoxyborohydride (STAB)56553-60-73.18 g1.5
1,2-Dichloroethane (DCE), Anhydrous107-06-250 mL-
Saturated Sodium Bicarbonate (aq.)-50 mL-
Brine-50 mL-
Anhydrous Sodium Sulfate7757-82-6~5 g-

Procedure:

  • To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-acetylpyridine (1.21 g, 10.0 mmol).

  • Dissolve the ketone in anhydrous 1,2-dichloroethane (50 mL).

  • Add 2-(2-aminoethoxy)ethanol (1.05 g, 10.0 mmol) to the solution. Stir the mixture at room temperature for 30 minutes to allow for imine formation.

  • Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 10 minutes. Causality Note: Portion-wise addition helps to control any initial exotherm and ensures a smooth reaction.

  • Seal the flask under a nitrogen atmosphere and stir the reaction mixture at room temperature for 16-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed.

  • Upon completion, carefully quench the reaction by slowly adding 50 mL of saturated sodium bicarbonate solution. Stir vigorously for 20 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with dichloromethane (3 x 30 mL).

  • Combine all organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an oil.

Purification Protocol

Challenge: Polar and basic compounds often exhibit "streaking" or tailing on standard silica gel chromatography, leading to poor separation.[9] To counteract this, the mobile phase must be modified.

Procedure:

  • Prepare a chromatography column with silica gel.

  • Equilibrate the column with a mobile phase of Dichloromethane (DCM) : Methanol (MeOH) : Triethylamine (TEA) in a 95:5:0.5 ratio. Causality Note: The addition of a small amount of a basic modifier like triethylamine deactivates the acidic silanol groups on the silica surface, preventing strong adsorption of the basic analyte and resulting in sharper, more symmetrical peaks.

  • Dissolve the crude oil in a minimal amount of DCM and load it onto the column.

  • Elute the column with the DCM:MeOH:TEA mobile phase, gradually increasing the methanol concentration (e.g., from 5% to 15%) to elute the product.

  • Collect fractions and analyze by TLC. Combine the pure fractions and concentrate under reduced pressure to afford the final product.

Analytical Characterization

The identity and purity of the synthesized building block must be rigorously confirmed.

TechniqueExpected Result
¹H NMR Signals corresponding to the pyridyl protons (aromatic region), the ethoxy-ethanol chain protons, the ethyl group protons (quartet and doublet), and exchangeable NH/OH protons.[10]
¹³C NMR Peaks for the distinct carbon atoms of the pyridine ring, the aliphatic linker, and the ethyl group.
LC-MS A single major peak on the chromatogram confirming purity. Mass spectrum showing the [M+H]⁺ ion at m/z ≈ 211.14.[11][12]
FT-IR Characteristic absorption bands for O-H (broad), N-H (secondary amine), C-H (aliphatic and aromatic), and C-O (ether) stretches.[10]

Application: Derivatization of the Building Block

The true value of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol lies in its capacity for further elaboration. Both the secondary amine and the primary alcohol are nucleophilic handles for derivatization. This allows for the creation of diverse chemical libraries to probe biological targets.

Rationale for Derivatization

To demonstrate the utility of the primary alcohol, we will outline a protocol for its esterification with a carboxylic acid. This reaction forms a key ester linkage found in many active pharmaceutical ingredients. For this example, we will use a standard peptide coupling reagent, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), in combination with a catalyst, DMAP (4-Dimethylaminopyridine). This method is widely used for its mild conditions and high efficiency, preventing the need for harsh reagents like acyl chlorides.

Library Generation Workflow

The building block serves as a central scaffold that can be decorated at two positions to generate a library of analogues for screening.

G cluster_R1 Position 1: Alcohol Derivatization cluster_R2 Position 2: Amine Derivatization Core 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (Central Scaffold) R1_rxn Esterification Etherification ... Core->R1_rxn R-COOH R2_rxn Acylation Sulfonylation Alkylation Core->R2_rxn R-COCl R1_lib Library A (R1 Varied) R1_rxn->R1_lib FinalLib Diverse Chemical Library (R1 and R2 Varied) R1_lib->FinalLib R2_lib Library B (R2 Varied) R2_rxn->R2_lib R2_lib->FinalLib

Sources

In vivo dosing strategies for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol compounds

Author: BenchChem Technical Support Team. Date: April 2026

TITLE: Strategic In Vivo Dosing and Pharmacological Evaluation of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Class Compounds

ABSTRACT: The 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol scaffold is a key pharmacophore in a class of potent small molecule kinase inhibitors. Translating the in vitro potency of these compounds into in vivo efficacy is a critical challenge, primarily dictated by the formulation and dosing strategy. Poor aqueous solubility, rapid metabolism, and the need for sustained target engagement are common hurdles. This guide provides a comprehensive framework for designing and executing robust in vivo dosing strategies for this compound class. We detail field-proven protocols for formulation, pharmacokinetic (PK) and pharmacodynamic (PD) assessment, and integrated PK/PD modeling to inform dose selection for preclinical efficacy and toxicology studies. The causality behind each experimental choice is explained to empower researchers to make informed decisions and de-risk their drug development programs.

Introduction: The Pharmacological Audit Trail for Pyridinyl-Class Inhibitors

The development of novel oncology agents, particularly kinase inhibitors like those derived from the 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol core, has a high attrition rate. A primary reason for failure is the disconnect between preclinical activity and clinical efficacy. To mitigate this, a "Pharmacological Audit Trail" (PhAT) framework should be adopted.[1] This conceptual tool codifies a series of biomarker-driven questions that must be answered sequentially to justify advancing a compound.[1] The core of this trail is an integrated in vivo dosing strategy that links drug exposure (Pharmacokinetics, PK) to target modulation (Pharmacodynamics, PD).

This document provides the strategic and practical steps to build this trail, focusing on three pillars:

  • Achieving Adequate Exposure: Developing a formulation that overcomes the inherent low solubility of this compound class to ensure sufficient bioavailability.

  • Demonstrating Target Engagement: Confirming that the compound reaches its intended kinase target in the relevant tissue at concentrations sufficient to elicit a biological response.

  • Linking Exposure to Efficacy: Establishing a quantitative relationship between the dose, the resulting plasma/tumor concentration, the degree of target inhibition, and the ultimate anti-tumor effect.

By following this guide, researchers can generate a robust, self-validating data package to support confident decision-making at every stage of preclinical development.[2]

Pre-Dosing Phase: Physicochemical Characterization & Formulation Development

The majority of kinase inhibitors are classified under the Biopharmaceutics Classification System (BCS) as Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[3] This makes formulation development a critical first step.

2.1 Causality Behind Formulation Choice

The goal is to create a vehicle that is safe for the animal and maximizes the compound's exposure. For orally administered drugs, this means enhancing solubility and dissolution in the gastrointestinal tract.[4]

  • For compounds with high LogP (lipophilic): Lipid-based formulations like self-emulsifying drug delivery systems (SEDDS) are often successful. These systems pre-solubilize the drug in a lipid/surfactant mixture, which then forms a fine emulsion in the gut, facilitating absorption.[5]

  • For compounds with ionizable groups (e.g., the pyridine nitrogen): Salt formation can dramatically increase aqueous solubility.[5] Alternatively, creating a pH-modified microenvironment in the formulation can enhance dissolution.

  • Amorphous Solid Dispersions (ASDs): For particularly challenging compounds, dispersing the drug in a polymer matrix (e.g., HPMC) using techniques like hot-melt extrusion can prevent crystallization and improve solubility.[6]

2.2 Recommended Formulation Vehicles for Early-Phase Studies

For initial PK and tolerability studies, a tiered approach is recommended. Start with simple, well-characterized vehicles before moving to more complex systems.

Vehicle Class Composition Best For Considerations
Aqueous Suspension 0.5% (w/v) Methylcellulose (or CMC) + 0.1% (v/v) Tween-80 in waterInitial screening; compounds with moderate solubility.Risk of inconsistent absorption if compound falls out of suspension. Requires rigorous homogenization.
Co-Solvent System 30% PEG-400, 5% Solutol HS 15, 65% WaterCompounds with poor aqueous solubility but soluble in organic solvents.Potential for drug precipitation upon dilution in the GI tract. Some co-solvents can have their own toxicities.
Lipid-Based (SEDDS) 40% Labrasol, 40% Cremophor EL, 20% PEG-400Lipophilic compounds (LogP > 3).Can enhance lymphatic uptake, potentially altering PK profile. Requires careful screening of excipient compatibility.
Acidic Solution 20% Captisol® (a modified cyclodextrin) in pH 4.0 citrate bufferBasic compounds that are soluble at low pH.Cyclodextrins can form inclusion complexes to enhance solubility. Check for compound stability at low pH.
Protocol 2.3: Preparation of a Homogenous Aqueous Suspension for Oral Gavage

This protocol describes the preparation of a standard vehicle for initial in vivo screening.

Materials:

  • 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol test compound

  • Methylcellulose (e.g., Methocel™ A4M)

  • Tween-80 (Polysorbate 80)

  • Sterile, deionized water

  • Mortar and pestle

  • Stir plate and magnetic stir bar

  • Homogenizer (optional, but recommended)

Methodology:

  • Prepare the Vehicle:

    • Add 0.5 g of methylcellulose to 100 mL of sterile water that has been heated to 60-70°C. Stir vigorously until the powder is fully wetted.

    • Cool the solution in an ice bath while continuing to stir. The solution will become clear and viscous as it cools.

    • Add 100 µL of Tween-80 and stir to combine. This is now 0.5% MC / 0.1% Tween-80.

  • Weigh the Compound: Accurately weigh the required amount of the test compound for the desired final concentration (e.g., for a 10 mg/mL dose in a 10 mL final volume, weigh 100 mg).

  • Create the Slurry: Place the weighed compound into a mortar. Add a small volume (approx. 1 mL) of the vehicle and triturate with the pestle to create a smooth, uniform paste.

    • Rationale: This step breaks up any large aggregates of the compound, which is critical for creating a fine, homogenous suspension.

  • Incorporate into Vehicle: Gradually add the remaining vehicle to the mortar while stirring continuously.

  • Homogenize: Transfer the mixture to a suitable container. Stir with a magnetic stir bar for at least 30 minutes before dosing. For best results, use a rotor-stator homogenizer for 2-5 minutes to ensure a fine, uniform particle size.

  • Pre-Dosing Check: Always stir the formulation immediately before drawing each dose to prevent settling and ensure each animal receives the correct amount of drug.

In Vivo Study Design: Linking Pharmacokinetics and Pharmacodynamics

The primary goal is to understand the relationship between dose, exposure (PK), and target modulation (PD). This requires carefully designed studies that allow for the collection of both plasma for PK analysis and relevant tissues for PD analysis.[7]

Diagram 3.1: Integrated In Vivo Dosing Workflow

This diagram outlines the logical flow from initial formulation to the generation of efficacy data.

G cluster_0 Phase 1: Formulation & PK cluster_1 Phase 2: PK/PD Correlation cluster_2 Phase 3: Efficacy Testing Formulation Formulation Dev. (Protocol 2.3) Dose_Range Dose Range Finding (Tolerability) Formulation->Dose_Range PK_Study Single-Dose PK Study (Protocol 3.3) PKPD_Study PK/PD Study (Protocol 4.2) PK_Study->PKPD_Study Inform Dose Selection Dose_Range->PK_Study Target_Engage Target Engagement Assay (Western, NanoBRET) PKPD_Study->Target_Engage Bioanalysis Bioanalysis (LC-MS/MS) Plasma & Tissue PKPD_Study->Bioanalysis PKPD_Model PK/PD Modeling Target_Engage->PKPD_Model Bioanalysis->PKPD_Model Efficacy_Study Xenograft Efficacy Study (Protocol 5.1) PKPD_Model->Efficacy_Study Define Dose & Schedule Endpoints Endpoints: Tumor Growth Inhibition (TGI) Body Weight, Survival Efficacy_Study->Endpoints

Caption: Workflow for in vivo evaluation of pyridinyl-class compounds.

Protocol 3.3: Rodent Pharmacokinetic (PK) Study (Oral Gavage)

This protocol outlines a typical PK study in mice to determine key parameters like Cmax, Tmax, AUC, and half-life.

Animals:

  • Female BALB/c or athymic nude mice, 6-8 weeks old. Use at least 3 mice per time point.

Study Design:

  • Dose: Administer a single oral dose of the compound (e.g., 10 mg/kg) using the formulation from Protocol 2.3.

  • Time Points: Collect blood samples at pre-dose (0), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Sampling Method: Use sparse sampling (different animals at each time point) or serial sampling (multiple samples from the same animal, e.g., via tail vein) depending on volume requirements and institutional guidelines.

Methodology:

  • Acclimatization: Acclimate animals for at least 3 days prior to the study. Fast animals for 4 hours before dosing (with free access to water).

  • Dosing: Record the body weight of each animal. Administer the compound suspension via oral gavage at a volume of 10 mL/kg.

  • Blood Collection: At each designated time point, collect ~50-100 µL of blood into K2EDTA-coated microtubes.

    • Critical Step: Place tubes on ice immediately after collection to prevent drug degradation.

  • Plasma Processing: Centrifuge the blood samples at 2,000 x g for 10 minutes at 4°C.

  • Sample Storage: Carefully aspirate the supernatant (plasma) and transfer it to a new, clearly labeled microcentrifuge tube. Store samples at -80°C until bioanalysis.

  • Bioanalysis: Quantify the concentration of the parent compound in plasma using a validated LC-MS/MS method.[8][9]

Table 2: Example PK Study Design Summary
Species/Strain Female Athymic Nude Mice
Number of Animals 3 per time point
Dose Level 10 mg/kg
Route of Administration Oral Gavage (p.o.)
Formulation 1 mg/mL in 0.5% MC / 0.1% Tween-80
Blood Collection Terminal cardiac puncture under anesthesia
Time Points (hours) 0, 0.5, 1, 2, 4, 8, 24
Matrix K2EDTA Plasma
Analytical Method LC-MS/MS
Pharmacodynamic (PD) & Target Engagement Assays

Demonstrating that the drug engages its intended kinase target in vivo is a critical validation step.[2] This is typically done by measuring the phosphorylation status of the target kinase or a direct downstream substrate.

Diagram 4.1: The PK/PD Relationship

This diagram illustrates the central dogma of pharmacology: linking drug concentration to biological effect.

G Dose Administered Dose (mg/kg) PK Pharmacokinetics (PK) Plasma/Tumor Concentration (ng/mL over time) Dose->PK Absorption Distribution PD Pharmacodynamics (PD) Target Modulation (% Inhibition over time) PK->PD Target Engagement (IC50) Efficacy Efficacy Tumor Growth Inhibition PD->Efficacy Biological Response

Caption: Relationship between drug exposure (PK) and biological effect (PD).

Protocol 4.2: Tissue Collection for PD Biomarker Analysis

This protocol is performed in parallel with a PK study (a "satellite" group of animals is often used).

Animals & Dosing:

  • Use tumor-bearing mice (e.g., subcutaneous xenografts) to assess target engagement in the relevant tissue.

  • Dose animals with the compound at one or more dose levels.

Methodology:

  • Study Design: Euthanize cohorts of animals (n=3-5 per cohort) at time points corresponding to the expected Cmax, Trough, and an intermediate point (e.g., 2, 8, and 24 hours post-dose). Include a vehicle-treated control group.

  • Tissue Collection:

    • Immediately following euthanasia, surgically excise the tumors.

    • Rinse tumors briefly in ice-cold PBS containing phosphatase and protease inhibitors.

    • Blot the tissue dry, weigh it, and place it in a cryovial.

    • Critical Step: Snap-freeze the tissue in liquid nitrogen immediately. The time from excision to freezing should be less than 2 minutes to preserve phosphorylation states.

  • Sample Storage: Store frozen tissues at -80°C until analysis.

  • Analysis:

    • Homogenize the frozen tissue in a suitable lysis buffer (e.g., RIPA buffer) containing phosphatase and protease inhibitors.

    • Clarify the lysate by centrifugation.

    • Determine protein concentration using a BCA assay.

    • Analyze the levels of the phosphorylated target (e.g., p-MET) and total target (e.g., Total MET) using Western Blot, ELISA, or Meso Scale Discovery (MSD) assays.

Data Interpretation: The PD effect is the percentage reduction in the phospho-protein signal relative to the total protein signal, normalized to the vehicle-treated controls. This effect can then be plotted against the measured drug concentrations in plasma or tumor from parallel PK animals to establish an exposure-response relationship.[10]

Efficacy & Tolerability Studies

Data from PK/PD studies are used to select a dose and schedule for long-term efficacy studies that is predicted to provide sustained target inhibition above a desired threshold (e.g., >50% inhibition for the majority of the dosing interval).[11]

Protocol 5.1: Xenograft Tumor Model Efficacy Study

Model:

  • Athymic nude mice bearing subcutaneous human cancer cell line xenografts (e.g., an HCC827 model for an EGFR inhibitor). Allow tumors to reach an average volume of 150-200 mm³.

Study Design:

  • Randomization: Randomize animals into treatment groups (n=8-10 per group) based on tumor volume.

  • Treatment Groups:

    • Group 1: Vehicle, daily (QD) oral gavage.

    • Group 2: Test Compound, Low Dose (e.g., 10 mg/kg), QD oral gavage.

    • Group 3: Test Compound, High Dose (e.g., 30 mg/kg), QD oral gavage.

    • Group 4: Positive Control (Standard-of-Care drug), dosed as per literature.

  • Dosing: Administer treatments daily for 21-28 days.

  • Monitoring:

    • Measure tumor volume with digital calipers twice weekly. Tumor Volume (mm³) = (Length x Width²) / 2.

    • Record body weight twice weekly as a measure of general tolerability.

    • Monitor for any other clinical signs of toxicity.

  • Endpoints:

    • The primary endpoint is Tumor Growth Inhibition (TGI), calculated as: %TGI = (1 - ΔT/ΔC) x 100, where ΔT is the change in tumor volume for the treated group and ΔC is the change for the vehicle control group.

    • Other endpoints include tumor regressions, survival, and body weight change.

Table 3: Example Efficacy Study Dosing Regimen
Group Treatment Dose (mg/kg) Schedule
1Vehicle (0.5% MC)0QD x 21 days
2Compound A10QD x 21 days
3Compound A30QD x 21 days
4Positive Control(As appropriate)(As appropriate)
Regulatory & Safety Considerations

All animal studies must be conducted under an approved Institutional Animal Care and Use Committee (IACUC) protocol. For studies intended to support an Investigational New Drug (IND) application, toxicology studies must be conducted in compliance with Good Laboratory Practice (GLP) regulations.[12] The International Council for Harmonisation (ICH) provides specific guidelines for the nonclinical safety evaluation of pharmaceuticals, such as ICH M3(R2) for general pharmaceuticals and S9 for anticancer pharmaceuticals.[13][14][15] These guidelines outline the required scope and duration of toxicology studies in both a rodent and a non-rodent species.[12]

Conclusion

A successful in vivo dosing strategy for 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol compounds is not a single experiment, but an integrated, iterative process. It begins with a fundamental understanding of the compound's physicochemical properties, leading to a rational formulation design. This enables robust PK and PK/PD studies that quantitatively link drug exposure to target engagement in the tissue of interest. The resulting models provide a data-driven basis for selecting doses and schedules for pivotal efficacy and safety studies. By adhering to this systematic, evidence-based approach, researchers can significantly increase the probability of translating a promising molecule into a viable therapeutic candidate.

References

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Troubleshooting & Optimization

Technical Support Center: Synthesis of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format to help you improve your reaction yields and product purity.

Synthesis Overview: Reductive Amination

The most common and efficient method for synthesizing 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol is through a one-pot reductive amination.[1][2][3] This reaction involves the condensation of a ketone, 3-acetylpyridine, with a primary amine, 2-(2-aminoethoxy)ethan-1-ol, to form an intermediate imine (or its protonated form, an iminium ion). This intermediate is then reduced in situ by a mild reducing agent to yield the desired secondary amine product.[1][4]

Reductive_Amination_Workflow ketone 3-Acetylpyridine (Ketone) imine Imine/Iminium Ion (Intermediate) ketone->imine Condensation amine 2-(2-Aminoethoxy)ethan-1-ol (Amine) amine->imine product Target Molecule (Secondary Amine) imine->product Reduction reductant Reducing Agent reductant->imine solvent Solvent + Acid Catalyst solvent->imine

Caption: General workflow for the reductive amination synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you might encounter during your experiments.

Reagents and Stoichiometry

Q: What is the optimal molar ratio of the amine to the ketone?

A: A slight excess of the amine (1.1 to 1.2 equivalents) relative to the ketone (1.0 equivalent) is generally recommended. This helps to drive the initial imine formation to completion and maximize the consumption of the more valuable ketone starting material. Using a large excess of the amine should be avoided as it can complicate purification.

Q: Does the purity of my starting materials matter?

A: Absolutely. The purity of 3-acetylpyridine and 2-(2-aminoethoxy)ethan-1-ol is critical. Impurities in the ketone can lead to side reactions, while impurities in the amine can compete in the reaction, reducing the yield of the desired product. It is advisable to use reagents of >95% purity and to distill the starting materials if their purity is questionable.[5]

Choosing the Right Reducing Agent

The choice of reducing agent is one of the most critical factors for a successful reductive amination. The ideal reagent should selectively reduce the C=N bond of the iminium ion much faster than the C=O bond of the starting ketone.[6][7]

Q: Which reducing agent is best for this synthesis: Sodium Triacetoxyborohydride (STAB), Sodium Cyanoborohydride, or Sodium Borohydride?

A: For this specific synthesis, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the preferred reagent.[8][9] Here’s a comparative breakdown:

Reducing AgentProsConsVerdict for this Synthesis
Sodium Triacetoxyborohydride (NaBH(OAc)₃) Highly Selective: Reduces iminium ions much faster than ketones.[10] Mild: Tolerates a wide range of functional groups.[9] Non-Toxic: Avoids the use of cyanide.[4][6] One-Pot Procedure: Can be added directly to the mixture of the amine and ketone.[9]Water-sensitive; not compatible with protic solvents like methanol.[10][11]Highly Recommended. Its selectivity minimizes the formation of the alcohol byproduct from the reduction of 3-acetylpyridine. Use in aprotic solvents like DCE, THF, or DCM.[11]
Sodium Cyanoborohydride (NaBH₃CN) Selective: Reduces imines in the presence of aldehydes and ketones, especially at mildly acidic pH (5-6).[1][12] Solvent-Tolerant: Can be used in protic solvents like methanol.[12]Highly Toxic: Can release toxic HCN gas, especially under acidic conditions.[4][7] Slower: Reaction rates can be slower compared to STAB.Viable Alternative. A good choice if the reaction must be run in a protic solvent. However, the toxicity is a significant drawback. Acetic acid is often added to catalyze iminium ion formation.[13]
Sodium Borohydride (NaBH₄) Inexpensive & Readily Available. Non-Selective: Rapidly reduces the starting ketone (3-acetylpyridine) in addition to the imine, leading to significant byproduct formation and lower yields.[1][11]Not Recommended for One-Pot. Only suitable for a two-step procedure where the imine is pre-formed and isolated before the addition of the reducing agent, which is less efficient.[1][2]
Reaction Conditions: Solvent, Temperature, and pH

Q: What is the best solvent for the reaction using NaBH(OAc)₃?

A: Anhydrous aprotic solvents are required. 1,2-Dichloroethane (DCE) is the most commonly cited and preferred solvent for reductive aminations with NaBH(OAc)₃.[9] Dichloromethane (DCM) and Tetrahydrofuran (THF) are also effective alternatives.[8][11] Ensure the solvent is dry, as STAB is sensitive to water.[11]

Q: Is it necessary to add acid to the reaction?

A: Yes, mildly acidic conditions are beneficial as they catalyze the formation of the iminium ion, which is the species that is actually reduced.[1][2] When using NaBH(OAc)₃, the reagent itself releases acetic acid upon reaction, which can catalyze the reaction. However, for less reactive ketones or amines, adding 1-2 equivalents of glacial acetic acid can accelerate imine formation and improve the overall reaction rate.[6][8]

Q: What is the optimal reaction temperature and time?

A: The reaction is typically run at room temperature (20-25 °C).[8] The reaction progress should be monitored by an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 6 to 24 hours. Applying heat is generally not necessary and may promote side reactions.[13]

Troubleshooting Low Yield

Q: My reaction yield is very low. What are the possible causes and how can I fix it?

A: Low yield is a common problem that can be diagnosed systematically. Follow this troubleshooting workflow:

Troubleshooting_Workflow start Low Yield Observed check_reagents 1. Check Starting Materials start->check_reagents check_conditions 2. Verify Reaction Conditions check_reagents->check_conditions Reagents OK? sol_reagents Use pure, dry reagents. Verify stoichiometry. check_reagents->sol_reagents No check_imine 3. Confirm Imine Formation check_conditions->check_imine Conditions OK? sol_conditions Use anhydrous solvent. Add acetic acid catalyst. Check temperature. check_conditions->sol_conditions No check_reduction 4. Assess Reduction Step check_imine->check_reduction Imine Forms? sol_imine Allow more time for imine formation before assuming reduction failure. Add molecular sieves. check_imine->sol_imine No check_workup 5. Review Work-up & Purification check_reduction->check_workup Reduction Occurs? sol_reduction Use fresh NaBH(OAc)₃. Ensure sufficient equivalents (1.3-1.6). check_reduction->sol_reduction No sol_workup Ensure proper pH during extraction. Optimize chromatography. check_workup->sol_workup No

Caption: A systematic workflow for troubleshooting low product yield.

Key Diagnostic Questions:

  • Is your NaBH(OAc)₃ active? This reagent is moisture-sensitive. Use a fresh bottle or reagent from a desiccator.

  • Is the starting ketone being consumed? If TLC/LC-MS shows unreacted 3-acetylpyridine, the issue is likely with imine formation. Consider adding molecular sieves to remove water generated during condensation or increasing the amount of acetic acid catalyst.

  • Is the alcohol byproduct present? If you observe 1-(pyridin-3-yl)ethan-1-ol, your reducing agent is not selective enough (a problem with NaBH₄) or the reaction conditions are favoring ketone reduction.

  • Are you losing product during work-up? The product is an aminoalcohol and can have high water solubility. Ensure you are using the correct pH during aqueous extraction to keep the product in the organic layer (basic conditions to deprotonate the amine). Saturation of the aqueous layer with NaCl may also improve extraction efficiency.

Work-up and Purification

Q: What is the standard work-up procedure for this reaction?

A: A typical work-up involves quenching the reaction to neutralize excess reducing agent and acid, followed by extraction.

  • Quench: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a mild base to the reaction mixture until gas evolution ceases. This neutralizes the acetic acid and quenches the borohydride reagent.

  • Extract: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate, DCM).

  • Wash & Dry: Combine the organic layers, wash with brine to remove residual water, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Q: How can I best purify the final product?

A: Flash column chromatography on silica gel is the most common method for purifying the crude product. A gradient elution system, typically starting with a nonpolar solvent system (e.g., ethyl acetate/hexanes) and gradually increasing the polarity by adding methanol, is often effective. Adding a small amount of triethylamine (~1%) to the eluent can help prevent the basic amine product from tailing on the acidic silica gel.

Detailed Experimental Protocol (Optimized)

This protocol is based on the use of sodium triacetoxyborohydride for its superior selectivity and safety profile.

Materials:

  • 3-Acetylpyridine (1.0 equiv)

  • 2-(2-Aminoethoxy)ethan-1-ol (1.1 equiv)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

  • Glacial Acetic Acid (1.0 equiv)

  • Anhydrous 1,2-Dichloroethane (DCE)

  • Saturated aq. NaHCO₃ solution

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., Ethyl Acetate, Hexanes, Methanol, Triethylamine)

Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add 3-acetylpyridine (1.0 equiv) and anhydrous DCE (to make a ~0.2 M solution).

  • Add 2-(2-aminoethoxy)ethan-1-ol (1.1 equiv) followed by glacial acetic acid (1.0 equiv). Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

  • In one portion, add sodium triacetoxyborohydride (1.5 equiv) to the stirring solution. Note: The addition may cause a slight exotherm.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting ketone is consumed (typically 6-24 hours).

  • Once complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until effervescence stops.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer three times with ethyl acetate or DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude oil by flash column chromatography on silica gel to afford the pure product.

Analytical Characterization

To confirm the identity and purity of the final product, the following analytical techniques are recommended:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule. Key signals to look for in ¹H NMR include the disappearance of the acetyl methyl singlet from the starting material and the appearance of new signals corresponding to the ethyl group and the N-H proton.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product (C₁₁H₁₈N₂O₂, MW: 210.27 g/mol ).[14]

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.[15][16]

References

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Organic Chemistry Portal. Sodium triacetoxyborohydride. [Link]

  • Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

  • Organic Chemistry Data. Sodium Cyanoborohydride - Common Organic Chemistry. [Link]

  • Wikipedia. Sodium triacetoxyborohydride. [Link]

  • Myers, J. W. Chem 115: C-N Bond-Forming Reactions: Reductive Amination. [Link]

  • Organic Chemistry Portal. Sodium cyanoborohydride. [Link]

  • Quora. (2019, June 2). What happens to sodium cyanoborohydride after it reacts in a reductive amination?[Link]

  • The Organic Chemistry Tutor. Reductive Amination. [Link]

  • Wentz, J. R., & Patrick, T. M. (2015). Solvent-Free Reductive Amination: An Organic Chemistry Experiment. Journal of Chemical Education, 92(4), 733–736. [Link]

  • BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. Reductive Amination. [Link]

  • Organic Syntheses. α-AMINO ACETALS: 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. [Link]

  • AppliChem. 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol | 1042540-77-1. [Link]

  • Organic Reactions. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. [Link]

  • SIELC Technologies. Separation of 2-((2-(Diethylamino)ethyl)amino)ethanol on Newcrom R1 HPLC column. [Link]

  • Agency for Toxic Substances and Disease Registry. Chapter 7: Analytical Methods. [Link]

  • Google Patents.

  • Zhang, R., Liu, S., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Carbohydrate Polymers, 174, 1098–1106. [Link]

  • Reddit. (2024, February 12). Reductive Amination Help. [Link]

  • Royal Society of Chemistry. Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. [Link]

  • Organic Chemistry Portal. Hitchhiker's guide to reductive amination. [Link]

  • Wikipedia. Reductive amination. [Link]

  • NextSDS. 2-{[2-(pyridin-2-yloxy)ethyl]amino}ethan-1-ol — Chemical Substance Information. [Link]

  • OSHA. Ethanolamine. [Link]

  • ResearchGate. Scheme 2. Synthesis of 2-(2-aminoethoxy)-ethanol based 5′-amino.... [Link]

  • Google Patents. US3453183A - Method of purifying ethanolamines.
  • Google Patents. US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

Sources

Technical Support Center: Troubleshooting Low Solubility of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol in Polar Media

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals experiencing solubility bottlenecks with 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol .

As a di-basic compound containing both a pyridine ring and a secondary amine, its solubility profile is highly dependent on pH, counterion interactions, and the dielectric constant of the surrounding media. This guide synthesizes structural causality with field-proven formulation strategies to help you achieve optimal solubilization.

Diagnostic Workflow

Before altering your formulation, it is critical to diagnose the physicochemical root cause of the precipitation. Use the workflow below to isolate the variable limiting your compound's solubility.

DiagnosticWorkflow Start Compound Insoluble in Polar Media CheckMedia Analyze Media pH & Ionic Strength Start->CheckMedia IsBasic Is pH > 8.0? CheckMedia->IsBasic FreeBase Free Base Form: Perform Salt Screening IsBasic->FreeBase Yes IsHighSalt High Ionic Strength? (e.g., 1X PBS) IsBasic->IsHighSalt No SaltingOut Common Ion Effect: Dilute or Switch Buffer IsHighSalt->SaltingOut Yes CheckSolid Check Solid State (Crystalline?) IsHighSalt->CheckSolid No Lattice High Lattice Energy: Use Co-solvents or CDs CheckSolid->Lattice Yes

Diagnostic workflow for resolving solubility failures in polar media.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does the compound precipitate in standard PBS (pH 7.4) but dissolve readily in 0.1 M HCl?

The Causality: This is a classic case of pH-dependent ionization combined with the "salting out" effect. Your molecule contains two basic centers: a pyridine nitrogen (pKa ~5.2) and a secondary amine (pKa ~9.5). In 0.1 M HCl (pH 1.0), both nitrogens are protonated, forming a highly soluble di-cationic salt[1]. However, at pH 7.4 in PBS, the pyridine ring is neutral, and the molecule exists as a mono-cation. Furthermore, the high concentration of phosphate and chloride ions in standard PBS can exceed the solubility product (Ksp) of the mono-cationic phosphate salt, driving precipitation. The Solution: If physiological pH is required, pre-dissolve the compound in a water-miscible co-solvent (like DMSO) before diluting into the buffer[2]. Alternatively, switch to a lower ionic-strength zwitterionic buffer like HEPES.

Q2: I am working with the free base form. Why is it resisting dissolution even in polar organic solvents like methanol?

The Causality: The free base form of this molecule relies solely on hydrogen bonding (via the terminal hydroxyl and ether oxygen) for solvation. If the synthesized free base crystallized into a highly stable lattice, the thermodynamic penalty of breaking these intermolecular bonds outweighs the solvation energy provided by methanol. The Solution: You must disrupt the crystal lattice. You can achieve this by adding a strong organic co-solvent capable of dielectric matching, or by converting the free base into a salt form (e.g., hydrochloride or mesylate) in situ to lower the lattice energy and increase polarity[1].

Q3: How can I achieve a high-concentration aqueous stock solution (>30 mM) for cell culture without using cytotoxic levels of DMSO?

The Causality: High concentrations of DMSO (>0.5% v/v) can induce apoptosis or alter cellular phenotypes in in vitro assays. The Solution: Utilize cyclodextrin complexation. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly water-soluble and features a hydrophobic internal cavity. The lipophilic pyridine-3-yl and ethyl moieties of your compound will spontaneously insert into this cavity, forming a host-guest inclusion complex. This effectively masks the hydrophobic regions from the aqueous environment without altering the molecule's ionization state or requiring toxic co-solvents[].

ProtonationStates Dication Di-cationic Form (pH < 4.0) Highly Soluble Monocation Mono-cationic Form (pH 6.0 - 8.0) Moderately Soluble Dication->Monocation Deprotonation (Pyridine) Monocation->Dication Strong Acid FreeBase Free Base Form (pH > 9.5) Poorly Soluble Monocation->FreeBase Deprotonation (Amine) FreeBase->Monocation Add Acid

pH-dependent protonation states and their impact on aqueous solubility.

Quantitative Solubility Enhancement Data

The following table summarizes expected solubility limits based on the formulation strategy applied to 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol.

Formulation StrategyMedia CompositionEstimated Solubility LimitMechanism of Solubilization
Free Base (Unmodified) Deionized Water (pH ~7.0)< 1 mg/mLIntrinsic H-bonding via -OH and ether groups
Salt Formation 0.1 M HCl (pH ~2.0)> 50 mg/mLComplete ionization of amine and pyridine nitrogens
Co-solvency 10% DMSO in PBS (pH 7.4)~ 10 - 20 mg/mLDisruption of crystal lattice; dielectric matching
Complexation 20% w/v HP-β-CD in Water> 30 mg/mLHost-guest inclusion of lipophilic moieties

Validated Experimental Protocols

Protocol A: In Situ Hydrochloride Salt Formation

This protocol converts the poorly soluble free base into a highly soluble mono- or di-hydrochloride salt for immediate use in aqueous assays.

  • Weighing: Accurately weigh the required mass of the free base API into a glass vial.

  • Suspension: Suspend the solid in 80% of the final target volume using deionized water (the compound will remain largely undissolved).

  • Acidification: While vortexing continuously, add 1.05 molar equivalents of 0.1 M HCl dropwise. (Add 2.1 equivalents if targeting the di-cationic state for maximum solubility).

  • Agitation: Sonicate the mixture in a water bath at room temperature for 5–10 minutes until the solution clarifies completely.

  • Adjustment: Adjust to the final target volume with deionized water. Note: If buffering is required, dilute this stock into your assay buffer immediately prior to use to prevent slow precipitation.

Protocol B: HP-β-CD Complexation for Cell-Based Assays

This protocol is ideal for generating DMSO-free stock solutions for sensitive in vitro cell culture models.

  • Excipient Preparation: Prepare a 20% (w/v) solution of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer (e.g., cell culture media or HEPES).

  • Drug Addition: Add an excess amount of the solid API (beyond its expected saturation point) to the cyclodextrin solution.

  • Equilibration: Seal the vial and agitate on an orbital shaker at 300 RPM at 37°C for 24 hours to ensure the host-guest complexation reaches thermodynamic equilibrium.

  • Filtration: Draw the suspension into a syringe and filter through a 0.22 µm PTFE or PVDF syringe filter to remove any uncomplexed, undissolved drug.

  • Quantification: Determine the exact concentration of the dissolved API in the filtrate using HPLC-UV prior to serial dilution for your assay.

References

  • Pharmaceutical Salt Formation Guided by Phase Diagrams | Industrial & Engineering Chemistry Research. ACS Publications. Available at:[Link]

  • Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. Available at:[Link]

Sources

Preventing oxidative degradation of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol during storage

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol . As a Senior Application Scientist, I have designed this guide to move beyond generic storage advice. This resource dissects the specific molecular vulnerabilities of this Active Pharmaceutical Ingredient (API) and provides self-validating, causality-driven protocols to ensure absolute chemical integrity during storage and formulation.

Part 1: Molecular Vulnerabilities & Causality

Q: What makes this specific molecule so susceptible to oxidative degradation? A: The structural architecture of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol contains three distinct functional groups, each presenting a unique thermodynamic vulnerability to oxidation:

  • The Ether Linkage (-CH₂-O-CH₂-): Glycol ethers are notorious for auto-oxidation. Upon exposure to ambient oxygen and light, radical initiation occurs at the alpha-carbon, leading to the formation of hydroperoxides[1].

  • The Secondary Amine (-NH-): This is the most critical failure point. Secondary amines are highly susceptible to oxidation, forming hydroxylamines which subsequently dehydrate to nitrones or hydrolyze into primary amines and aldehydes[2]. Furthermore, secondary amines are at a severe risk of reacting with trace environmental nitrites to form genotoxic nitrosamines[3][4].

  • The Pyridine Ring: While generally stable, prolonged exposure to accumulated internal peroxides (generated by the ether linkage) can force the oxidation of the nitrogen heteroatom, yielding a pyridine N-oxide.

Q: How do these functional groups interact during degradation? A: They create a self-catalyzing degradation loop. If the ether linkage is allowed to auto-oxidize, it generates hydroperoxides. These peroxides then act as internal oxidizing agents, attacking the adjacent secondary amine even if the API is subsequently moved to an oxygen-free environment[2]. Preventing ether oxidation is the prerequisite for protecting the amine.

Pathways API 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (Intact API) SecAmine Secondary Amine Oxidation API->SecAmine Internal Peroxides Ether Ether Linkage Auto-oxidation API->Ether O2 / UV Light Pyridine Pyridine Ring Oxidation API->Pyridine Strong Oxidants Hydroxylamine Hydroxylamines & N-oxides SecAmine->Hydroxylamine Nitrosamine Nitrosamines (Genotoxic) SecAmine->Nitrosamine Trace Nitrites Peroxides Hydroperoxides & Peroxides Ether->Peroxides PyrNOxide Pyridine N-oxide Pyridine->PyrNOxide Peroxides->SecAmine Catalyzes

Oxidative degradation pathways of the API and their primary environmental triggers.

Part 2: Quantitative Storage Parameters

To arrest the kinetic mechanisms of degradation, storage conditions must be strictly controlled. Below is the validated parameter matrix for this API.

Storage ParameterOptimal TargetCritical ThresholdMechanistic Rationale
Temperature -20°C> 8°CReduces the kinetic energy required for radical propagation in the ether auto-oxidation cycle.
Atmosphere (O₂) < 1% (Argon)> 5%Eliminates the molecular oxygen required to initiate hydroperoxide formation[5].
Peroxide Level < 10 ppm> 50 ppm>50 ppm triggers rapid secondary amine oxidation and poses a severe explosive hazard[6].
Light Exposure 0 lux (Dark)> 200 luxUV photons cleave C-H bonds alpha to the ether oxygen, initiating radical cascades[1].
Headspace < 5% of vial> 20%Minimizes the absolute volume of trapped ambient oxygen prior to inert gas purging.

Part 3: Troubleshooting Common Storage Issues

Q: My stored API batch developed a yellow tint over three months. What happened? A: Color changes (yellowing to brown) typically indicate the formation of conjugated degradation products, specifically N-oxides or nitrones derived from the secondary amine[2]. This indicates a failure in your anaerobic storage protocol. Once yellowing occurs, the batch must be quarantined and tested for peroxide and nitrosamine concentrations.

Q: Why do you recommend Argon over Nitrogen for blanketing the API? A: Causality lies in gas density. Argon (1.78 g/L) is significantly denser than ambient air (1.25 g/L) and Nitrogen (1.16 g/L). When purging a vial, Argon sinks and creates a physical, undisturbed blanket directly over the API, efficiently displacing oxygen out of the top of the vial. Nitrogen tends to mix with ambient air, leaving trace oxygen in the headspace.

Q: Are there specific formulation excipients I should avoid? A: Yes. You must strictly avoid excipients known to harbor trace peroxides (e.g., povidone, crospovidone, and polyethylene glycols)[7]. Additionally, avoid any excipients with trace nitrites (often found in sodium starch glycolate or microcrystalline cellulose), as the secondary amine will rapidly undergo nitrosation to form highly mutagenic nitrosamines under mildly acidic conditions[3].

Part 4: Self-Validating Standard Operating Procedures

To ensure absolute trustworthiness, every protocol must validate itself. Do not assume a batch is stable; prove it before and after storage.

Protocol A: Anaerobic Aliquoting and Long-Term Storage

This protocol utilizes physical barriers to prevent the initial formation of ether peroxides.

  • Baseline Validation: Before processing, perform a peroxide test (See Protocol B). Validation: A result of <10 ppm confirms the batch has not pre-degraded and is safe to seal.

  • Container Selection: Use only amber glass vials. Causality: Amber glass blocks UV light < 500 nm, preventing photo-initiated radical formation[6].

  • Volumetric Aliquoting: Fill the vial to at least 95% capacity. Minimizing physical headspace geometrically reduces the amount of oxygen available to react.

  • Argon Displacement: Insert an Argon gas line 1 cm above the API surface. Flow Argon gently for 30 seconds.

  • Hermetic Sealing: Cap immediately with a PTFE-lined screw cap. Causality: PTFE is highly impermeable to oxygen, whereas standard rubber septa are porous and will allow oxygen ingress over months at -20°C. Seal the exterior with Parafilm and transfer to a -20°C freezer.

Protocol B: Quarterly Peroxide Monitoring (KI Method)

Because ether peroxides act as internal oxidizers, they must be monitored every 3 to 6 months[8].

  • Sampling: Under an Argon atmosphere, extract 1-2 mL (or equivalent mg if solid) of the API.

  • Reaction: Add the sample to an equal volume of glacial acetic acid. Add 3 drops of 5% aqueous potassium iodide (KI) solution and mix thoroughly[8].

  • Causality: If hydroperoxides are present, they will oxidize the iodide ions (I⁻) into iodine (I₂), turning the solution yellow or brown.

  • Validation & Action: Compare the color against a standardized peroxide colorimetric chart.

    • < 10 ppm: API is stable. Re-purge with Argon and return to storage.

    • 10 - 50 ppm: Warning threshold. The API should be used immediately or purified.

    • > 50 ppm: Critical failure. Quarantine the batch for remediation (e.g., passing through basic alumina) or chemical waste disposal[6].

Workflow Start Receipt of API Batch Test Baseline QC Testing (Protocol B: Peroxides) Start->Test Purge Argon Blanketing (Displace O2) Test->Purge Pass (<10 ppm) Treat Remediation / Disposal (> 50 ppm) Test->Treat Fail Aliquot Aliquot into Amber Glass (PTFE Caps) Purge->Aliquot Store Storage at -20°C (Desiccated) Aliquot->Store Monitor Quarterly Re-testing (Every 3 Months) Store->Monitor Time Lapse Monitor->Purge Pass (<50 ppm) Monitor->Treat Fail

Self-validating workflow for the safe handling, storage, and quarterly monitoring of the API.

References

  • Peroxide-Forming Chemicals | Environmental Health & Safety Office. University of Minnesota.
  • Peroxide Forming Chemicals: Management, Retention and Storage. Vanderbilt University Medical Center.
  • Guidelines for Storage and Handling of Peroxide-Forming Materials. Auburn University.
  • Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds. University of North Carolina.
  • Use and Storage of Peroxide-Forming Chemicals (10/25) - Safe Operating Procedure. University of Nebraska-Lincoln.
  • Active Pharmaceutical Ingredient (API) Stability in Solid Dose Formulation. Sigma-Aldrich.
  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA).
  • Oxidation of Drugs during Drug Product Development: Problems and Solutions. National Institutes of Health (PMC).
  • An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications.

Sources

Optimizing crystallization conditions for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for scientists and drug development professionals tasked with isolating and crystallizing 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol .

Due to its highly flexible diethylene glycol-like chain, a chiral center, and dual basic nitrogens (pyridine and secondary amine), this molecule exhibits a high entropic barrier to crystallization. This guide synthesizes field-proven causality, troubleshooting steps, and self-validating protocols to overcome common hurdles like liquid-liquid phase separation (LLPS) and hygroscopicity.

PART 1: Troubleshooting Guide & FAQs

Q: Why does my compound consistently "oil out" instead of forming crystals? A: You are observing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when a supersaturated solution separates into a solute-rich liquid phase and a solute-lean continuous phase rather than nucleating a solid[1]. For this specific molecule, the high conformational flexibility of the ethoxyethanol chain and the presence of multiple hydrogen-bond acceptors/donors disrupt the crystal lattice packing energy. The entropic penalty of forming a rigid lattice is too high, making the disordered liquid state thermodynamically favorable.

Q: How can I thermodynamically force crystallization and prevent LLPS? A: The most robust strategy is Salt Formation . By protonating the basic nitrogens (pyridine pKa ~5.2, secondary amine pKa ~9.5) with a rigid counterion, you restrict the molecule's conformational degrees of freedom. This introduces strong, directional ionic interactions that provide the necessary lattice enthalpy to overcome the entropic penalty[2]. If you must crystallize the free base, you must operate strictly within the metastable zone, lower the supersaturation generation rate, and introduce seed crystals before reaching the LLPS boundary[3].

Q: The compound is extremely hygroscopic. How do I handle this during crystallization? A: The terminal hydroxyl and ether oxygens readily hydrogen-bond with atmospheric moisture. Water acts as a plasticizer, lowering the glass transition temperature and melting point, which leads to deliquescence. Perform crystallization in anhydrous solvents (e.g., dry isopropyl acetate, MTBE) under an inert atmosphere (nitrogen/argon). Consider screening hydrophobic counterions (e.g., naphthalene-1,5-disulfonic acid or tosylate) to reduce the hygroscopicity of the final salt[4].

Q: My synthesis yielded a racemate. Can I use crystallization for chiral resolution? A: Yes. Because the molecule features a chiral center at the ethyl group attached to the pyridine ring, you can perform diastereomeric salt resolution. Using enantiopure chiral acids (e.g., L-tartaric acid, D-mandelic acid) will yield diastereomeric salts with distinct solubility profiles, allowing for selective crystallization of the desired enantiomer.

PART 2: Experimental Protocols

Protocol A: High-Throughput Salt Screening & Chiral Resolution

Objective: Identify a crystalline salt form that resists LLPS and, if necessary, resolves the enantiomers.

  • Preparation: Dissolve 50 mg of the free base in 0.5 mL of a moderately polar, anhydrous solvent (e.g., Isopropyl Acetate or THF) in a 2 mL HPLC vial.

  • Counterion Addition: Add 1.05 equivalents of the selected acid (see Table 1) dissolved in a minimal volume of ethanol. Causality: A slight excess ensures complete protonation of the secondary amine, which is the more basic center.

  • Temperature Cycling: Seal the vial and subject it to temperature cycling (e.g., 50°C to 5°C at 0.1°C/min) for 48 hours. Causality: Slow cooling rates prevent kinetic LLPS by keeping the system within the metastable zone, allowing primary nucleation to occur before spinodal decomposition.

  • Validation (Self-Validating System): Filter any resulting precipitates and examine them under a Polarized Light Microscope (PLM).

    • Validation Check: Birefringence under crossed polarizers confirms crystallinity, distinguishing it from an amorphous precipitate or a frozen oil. Confirm stoichiometry via 1H-NMR and enantiomeric excess (ee) via Chiral HPLC.

Protocol B: Anti-Solvent Crystallization (Mitigating LLPS)

Objective: Crystallize the compound while strictly avoiding the liquid-liquid equilibrium region.

  • Dissolution: Dissolve the compound in a "Good Solvent" (Table 2) at 40°C to near saturation.

  • Seeding: Cool the solution to 5°C below the saturation temperature and add 1-2 wt% of crystalline seeds. Causality: Seeding provides a low-energy surface for secondary nucleation, bypassing the high activation energy of primary nucleation and preempting the formation of an oil phase[3].

  • Anti-Solvent Addition: Add the "Poor Solvent" (Table 2) dropwise via a syringe pump at a rate of 0.1 mL/min. Maintain high agitation (400 RPM). Causality: High shear prevents localized supersaturation spikes that trigger instantaneous oiling out.

  • Isolation: Age the slurry for 2 hours, filter under nitrogen to prevent moisture uptake, and dry in a vacuum oven at 30°C.

PART 3: Data Presentation

Table 1: Recommended Counterions for Salt Screening

Acid CounterionpKaStructural FeatureExpected Outcome / Rationale
L-Tartaric Acid 2.98, 4.34Rigid, ChiralExcellent for chiral resolution; forms strong hydrogen-bond networks.
Fumaric Acid 3.03, 4.44Rigid, PlanarHigh lattice energy due to planarity; effective at preventing LLPS.
Naphthalene-1,5-disulfonic acid -0.5Bulky, HydrophobicReduces hygroscopicity; strong ionic interactions with both basic nitrogens.
Hydrochloric Acid -6.0Small, High Charge DensityStandard first-pass screen; may yield hygroscopic salts due to high solubility.

Table 2: Solvent Classification for Anti-Solvent Crystallization

Solvent TypeRecommended SolventsRationale for Selection
Good Solvents Ethanol, Methanol, THFHigh solubility due to H-bonding with the ethoxyethanol chain and basic nitrogens.
Poor Solvents (Anti-Solvents) Heptane, MTBE, TolueneNon-polar nature forces the polar molecule out of solution. MTBE is preferred to minimize LLPS.

PART 4: Mandatory Visualization

LLPS_Mitigation Start Observation: Oiling Out (LLPS) Phase Analyze Phase Diagram & Solubility Curve Start->Phase Thermo Thermodynamic LLPS (Steep Solubility) Phase->Thermo Stable Oil Phase Kinetic Kinetic LLPS (High Supersaturation) Phase->Kinetic Metastable Oil Salt Perform Salt Screening (Rigid Counterions) Thermo->Salt Seed Reduce Cooling Rate & Introduce Seeds Kinetic->Seed Success Crystalline Solid Isolated Salt->Success Seed->Success

Decision tree for identifying and mitigating Liquid-Liquid Phase Separation (LLPS).

Salt_Screening API Free Base API (Highly Flexible) Acid Add Chiral/Rigid Acid (e.g., L-Tartaric Acid) API->Acid Cycle Temperature Cycling (50°C to 5°C) Acid->Cycle PLM Polarized Light Microscopy (PLM) Cycle->PLM Birefringent Birefringence Observed (Crystalline) PLM->Birefringent Yes Amorphous No Birefringence (Amorphous/Oil) PLM->Amorphous No Analyze NMR & Chiral HPLC Validation Birefringent->Analyze Amorphous->Acid Change Solvent/Acid

High-throughput salt screening and validation workflow for flexible basic APIs.

PART 5: References

  • The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation Source: MDPI Crystals URL:[Link]

  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations Source: Molecules (NIH PMC) URL:[Link]

  • Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • Salt Screening and Selection Source: Comprehensive Quality by Design for Pharmaceutical Product Development and Manufacture (ResearchGate) URL:[Link]

Sources

Purification methods for removing impurities from crude 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the purification of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (CAS: 1042540-77-1). This document provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with isolating this polar, basic compound.

Understanding the Molecule: The Root of Purification Challenges

The structure of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol presents a unique combination of chemical properties that can complicate standard purification protocols.[1][2]

  • Two Basic Centers: The molecule contains both a secondary amine and a pyridine ring. These basic nitrogen atoms are prone to strong interactions with acidic stationary phases like standard silica gel, leading to common issues such as significant peak tailing.[3][4]

  • High Polarity: The presence of a primary alcohol, an ether linkage, and two nitrogen atoms confers high polarity. This dictates the choice of solvents and chromatographic systems.

  • Chirality: The stereocenter at the ethylamine position means that enantiomers or diastereomers may be present, potentially requiring specialized chiral separation techniques if a single stereoisomer is desired.[5][6]

This guide is structured to address these challenges directly, providing both theoretical explanations and practical, field-tested solutions.

Frequently Asked Questions (FAQs)

Q1: I'm starting a new synthesis. Which purification method should I try first?

A1: The optimal method depends on your scale, the nature of the impurities, and the required final purity. For initial purification of a crude mixture on a research scale (mg to low grams), column chromatography on silica gel with a modified mobile phase is often the most practical starting point. For larger scales or when dealing with persistent impurities, purification via acid salt recrystallization is highly recommended for its efficiency and scalability.

Q2: Why is my compound streaking so badly on my silica gel TLC plate and column?

A2: This is the most common issue encountered. The streaking, or peak tailing, is caused by strong, non-ideal interactions between the basic nitrogen atoms (secondary amine and pyridine) of your molecule and the acidic silanol groups (Si-OH) on the surface of the silica gel.[3][4] This leads to a portion of the analyte being retained more strongly, smearing it down the column or plate. The solution is to neutralize these acidic sites by modifying your mobile phase.

Q3: How can I effectively assess the purity of my final product?

A3: A combination of analytical techniques is crucial for a comprehensive purity assessment.

  • HPLC/UPLC: Reversed-phase HPLC is excellent for resolving closely related impurities. Use a high-purity, end-capped C18 column and a mobile phase buffered at a low pH (e.g., 0.1% formic or acetic acid in water/acetonitrile) to ensure sharp peaks.

  • ¹H and ¹³C NMR: Provides structural confirmation and can reveal the presence of impurities if their signals are distinct from the product's signals.

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify the mass of unknown impurities.

  • Elemental Analysis (CHN): Provides a quantitative measure of the elemental composition, which should match the theoretical values for a pure sample.

Q4: My compound appears to be degrading on the silica gel column, leading to low recovery. What are my options?

A4: If you suspect on-column degradation, you should switch to a less harsh purification method.

  • Use a Deactivated Stationary Phase: Switch from standard silica gel to neutral or basic alumina, which lacks the acidic silanol groups.[4]

  • Employ Reversed-Phase Chromatography: C18-silica is generally less harsh. Purification can be performed on a preparative HPLC or flash chromatography system using a reversed-phase column.

  • Bypass Chromatography: Opt for non-chromatographic methods like acid-base extraction to remove non-basic impurities or purification via salt crystallization, which is often much gentler on the molecule.[7]

Troubleshooting Guides

This section provides direct, actionable solutions to specific problems you may encounter during purification.

Guide 1: Column Chromatography (Silica Gel)
ProblemPotential Cause(s)Recommended Solution(s)
Severe Peak Tailing / Streaking Strong interaction between the basic analyte and acidic silanol groups on the silica surface.[3][4]1. Add a Competing Base: Incorporate a small amount (0.5-2%) of triethylamine (TEA) or ammonium hydroxide into your mobile phase (e.g., Dichloromethane/Methanol/NH₄OH). The additive neutralizes the active sites on the silica, allowing your compound to elute symmetrically.[4][8] 2. Pre-treat the Silica: Prepare the silica slurry in a solvent system already containing the amine additive. This ensures the stationary phase is fully neutralized before you load your sample.
Product is Irreversibly Stuck on the Column The compound is too polar for the chosen eluent, or it has bound too strongly to the silica.1. Increase Eluent Polarity Drastically: Prepare a highly polar mobile phase, such as 10-20% Methanol in Dichloromethane with 2% Ammonium Hydroxide, to flush the column. 2. Switch to a Different Stationary Phase: For future runs, consider using a more inert phase like neutral alumina or Celite, or switch to reversed-phase chromatography.
Poor Separation from a Closely Related Impurity The mobile phase lacks the required selectivity to resolve the compounds.1. Optimize the Solvent System: Systematically screen different solvent systems using Thin Layer Chromatography (TLC). Try ternary mixtures (e.g., DCM/MeOH/TEA) or switch solvent classes entirely (e.g., Ethyl Acetate/Heptane/TEA). 2. Employ Gradient Elution: Start with a less polar mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your target compound, leaving more polar impurities behind.
Low Mass Recovery After Evaporation The product may have formed a non-volatile salt with an acidic mobile phase additive (e.g., TFA, formic acid) if used. Triethylamine can also be difficult to remove completely under vacuum.1. Perform a Mild Basic Wash: If an acidic modifier was used, dissolve the residue in an organic solvent (like DCM or EtOAc) and wash with a dilute aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the salt and regenerate the free base. Dry the organic layer and re-evaporate. 2. Use a Volatile Base: In subsequent purifications, consider using ammonium hydroxide as the additive, as excess ammonia and water are more easily removed by rotary evaporation.
Guide 2: Purification via Crystallization & Salt Formation
ProblemPotential Cause(s)Recommended Solution(s)
Compound "Oils Out" Instead of Crystallizing The compound's melting point is lower than the temperature of the solution, or the purity is too low (impurities inhibit crystal lattice formation).1. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface. Add a seed crystal from a previous successful batch if available.[9] 2. Lower the Temperature Slowly: Allow the solution to cool to room temperature undisturbed, then transfer to a 4°C refrigerator, and finally to a -20°C freezer. Slow cooling promotes the formation of ordered crystals over amorphous oil. 3. Re-evaluate the Solvent System: The solvent may be too good. Add a miscible "anti-solvent" (in which the compound is insoluble) dropwise to the solution until turbidity persists. Then, add a few drops of the original solvent to clarify and allow to cool. Common systems for amino alcohols include alcohol/ether mixtures.[10]
Purity Does Not Improve After Recrystallization The impurities are co-crystallizing with the product due to similar solubility profiles or lattice inclusion.1. Switch to Salt Formation: Convert the crude free base to a salt (e.g., hydrochloride, oxalate, or tartrate). Salts often have very different solubility properties and higher crystallinity than their free base counterparts, which can exclude impurities from the crystal lattice more effectively.[9][10] 2. Change the Crystallization Solvent: Experiment with different solvent systems, as the relative solubility of the product and impurities can change dramatically from one solvent to another.[11]
Difficulty Regenerating the Free Base from its Salt Incomplete neutralization or issues with extraction.1. Ensure Complete Basification: Dissolve the salt in water and add a strong base (e.g., 2M NaOH) until the pH is >11 to ensure the complete deprotonation of both the secondary amine and the pyridinium ion. 2. Use an Appropriate Extraction Solvent: Extract the aqueous layer multiple times with a suitable organic solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) to ensure quantitative recovery of the free base.

Experimental Protocols & Workflows

Workflow 1: General Purification Strategy

This diagram outlines a decision-making process for purifying the target compound.

Purification_Workflow Start Crude Product CheckPurity Assess Purity & Impurity Profile (TLC, LCMS) Start->CheckPurity MethodChoice Select Primary Method CheckPurity->MethodChoice Chromo Column Chromatography MethodChoice->Chromo  Low scale,  resolvable on TLC Salt Purification via Salt Formation MethodChoice->Salt  High scale,  crystalline salt desired LLE Acid-Base Extraction MethodChoice->LLE  Gross removal of  non-basic impurities Analysis Analyze Purity of Fractions / Crystals Chromo->Analysis Salt->Analysis LLE->Analysis Analysis->MethodChoice Purity Not OK, Re-purify Combine Combine Pure Fractions / Recrystallize Analysis->Combine Purity OK FinalProduct Pure Product Combine->FinalProduct

Caption: A decision tree for selecting a purification method.

Protocol 1: Column Chromatography with Amine-Modified Eluent

This protocol is designed to mitigate peak tailing on silica gel.

  • TLC Analysis:

    • Prepare several TLC chambers with different mobile phase systems. A good starting point is a gradient of Methanol (0-10%) in Dichloromethane (DCM).

    • To each solvent system, add 1% triethylamine (TEA) or ammonium hydroxide (25% in water).

    • Spot the crude material and identify the solvent system that provides good separation with a target Rf value of ~0.3 for the product.

  • Column Packing:

    • Prepare a slurry of silica gel in the initial, least polar mobile phase identified in the TLC analysis (e.g., 100% DCM + 1% TEA).

    • Pack the column carefully to avoid air bubbles.[7] Add a layer of sand on top of the silica bed.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of the mobile phase or DCM.

    • Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column. This often results in better resolution.

  • Elution and Fraction Collection:

    • Begin eluting with the initial mobile phase.

    • If a gradient is required, gradually increase the percentage of the polar solvent (e.g., Methanol).

    • Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Product Isolation:

    • Combine the pure fractions.

    • Remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purification via HCl Salt Formation and Recrystallization

This method is excellent for achieving high purity and is easily scalable.

  • Salt Formation:

    • Dissolve the crude 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol in a minimal amount of a suitable solvent like isopropanol or ethanol.

    • Slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or isopropanol) dropwise while stirring. Monitor the pH to ensure it becomes acidic.

    • The hydrochloride salt will often precipitate. If not, the solution may need to be cooled or an anti-solvent (like diethyl ether) added to induce precipitation.

  • Recrystallization:

    • Collect the crude salt by filtration.

    • Dissolve the salt in a minimal amount of a hot solvent (e.g., ethanol, methanol, or a water/alcohol mixture).

    • Allow the solution to cool slowly to room temperature, then in an ice bath, to promote crystal growth.

    • Collect the purified crystals by filtration and wash with a small amount of the cold recrystallization solvent.

    • Dry the crystals under vacuum.

  • Regeneration of Free Base (Optional):

    • Dissolve the purified salt in water.

    • Add a base (e.g., 2M NaOH or saturated NaHCO₃ solution) until the pH is >11.

    • Extract the aqueous solution multiple times with DCM or EtOAc.

    • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent to yield the pure free base.

Diagram: Acid-Base Extraction Workflow

AcidBaseExtraction cluster_0 cluster_1 cluster_2 cluster_3 Start Crude Mixture in Organic Solvent (e.g., EtOAc) (Product + Neutral Impurities) AddAcid Wash with aq. HCl Start->AddAcid OrganicLayer1 Organic Layer (Neutral Impurities) AddAcid->OrganicLayer1 Separate Layers AqueousLayer1 Aqueous Layer (Protonated Product as HCl Salt) AddAcid->AqueousLayer1 AddBase Add aq. NaOH until pH > 11 AqueousLayer1->AddBase Extract Extract with Organic Solvent (e.g., EtOAc) AddBase->Extract OrganicLayer2 Organic Layer (Pure Free Base Product) Extract->OrganicLayer2 Separate Layers AqueousLayer2 Aqueous Layer (Inorganic Salts) Extract->AqueousLayer2 DryEvap Dry (Na₂SO₄) & Evaporate OrganicLayer2->DryEvap Final Pure Product DryEvap->Final

Caption: Workflow for purification using acid-base extraction.

References

  • Benchchem. A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy.
  • Benchchem. Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
  • PubMed. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography.
  • Canadian Science Publishing. A NEW GENERAL SYNTHESIS OF 2-AMINO ALCOHOLS.
  • ProQuest. The crystallization of amino acids from mixtures of water and alcohol.
  • The Synthesis of Some Amino Alcohols.
  • Organic Syntheses Procedure. One-Pot Preparation of Cyclic Amines from Amino Alcohols.
  • BLDpharm. 1042540-77-1|2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol.
  • Synthesis and Chiral Separation of Some New Derivatives of Imidazo [1, 2- a] Pyridine.
  • Appchem. 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol | 1042540-77-1.
  • Google Patents. CN108409731B - Chiral Resolution of Aryl-Substituted Methyl 1H-Pyridin[3,4-b]indole-3-carboxylate.
  • Reddit. Purification of strong polar and basic compounds : r/Chempros.
  • Recent Advances in Separation and Analysis of Chiral Compounds.
  • Benchchem. Technical Support Center: Purification of (2-Butylbenzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3-iodophenyl)methanone.

Sources

Technical Support Center: Advanced Troubleshooting for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Guide. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol .

This molecule presents a "perfect storm" of synthetic challenges: a secondary amine buried behind the steric wall of a 1-(pyridin-3-yl)ethyl group, a competing highly nucleophilic primary alcohol at the terminus of the ethoxyethane chain, and an sp2 hybridized pyridine nitrogen that can undergo unwanted quaternization. This guide provides field-proven, mechanistically grounded solutions to overcome these steric and chemoselective barriers.

Strategic Decision Matrix

Before attempting direct substitution, you must map the competing nucleophilic sites. The workflow below outlines the optimal decision paths for functionalizing this specific molecule.

Workflow Start Target: N-Substitution of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol CheckChem Identify Competing Nucleophiles: 1. Primary Alcohol (-OH) 2. Pyridine Nitrogen Start->CheckChem ProtectO Step 1: O-Protection (e.g., TBS-Cl, Imidazole) CheckChem->ProtectO Direct Alkylation Route Reductive Alternative: Reductive Amination (Chemoselective for 2° Amine) CheckChem->Reductive Aldehyde/Ketone Available Optimize Step 2: N-Alkylation (Triflate + Cs2CO3) ProtectO->Optimize Success Product Isolation & Deprotection Reductive->Success Optimize->Success

Figure 1: Decision matrix for overcoming chemoselectivity and steric hindrance in hindered amine substitution.

Troubleshooting & FAQs

Q1: My direct N-alkylation with alkyl bromides is failing, returning mostly unreacted starting material. Why? A: The primary cause is the severe steric bulk of the 1-(pyridin-3-yl)ethyl group. In a standard SN​2 reaction, the electrophile must approach the nitrogen lone pair at a specific trajectory. The branching methyl group and the bulky pyridine ring physically block this approach, raising the activation energy ( ΔG‡ ) to a point where the reaction stalls at room temperature. Furthermore, standard amine alkylation is notoriously difficult to control and often leads to complex mixtures [1]. Solution: You must lower the transition state energy by using highly reactive electrophiles, such as alkyl triflates (R-OTf) or tosylates, combined with elevated temperatures [2].

Q2: I pushed the reaction with excess alkyl iodide and heat, but now I'm seeing a highly polar byproduct. What happened? A: You have likely formed a pyridinium salt. While the secondary aliphatic amine is electronically more basic and nucleophilic ( pKa​≈9.5 ) than the pyridine nitrogen ( pKa​≈5.2 ), the extreme steric hindrance at the secondary amine inverts the kinetic nucleophilicity. The unhindered pyridine nitrogen acts as a kinetic trap for highly reactive, small electrophiles (like methyl iodide). Solution: Avoid massive excesses of electrophile. If methylation is the goal, switch to reductive amination (using formaldehyde and NaBH(OAc)3​ ), which is highly chemoselective for the secondary amine and will not quaternize the pyridine ring.

Q3: I am getting a mixture of N-alkylated and O-alkylated products. How do I improve chemoselectivity? A: The primary alcohol on the ethoxyethane chain is a hard, unhindered nucleophile that easily competes with your hindered secondary amine. To bypass this, you can leverage the "Cesium Effect" [3]. By using Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent (like DMF), the large, polarizable Cs+ cation coordinates with the oxygen atoms, while generating a highly reactive, "naked" nitrogen anion/lone pair. If this fails, you must temporarily mask the alcohol using a bulky protecting group like tert-butyldimethylsilyl (TBS) ether.

Q4: How can I successfully N-acylate this molecule? Standard acid chlorides aren't working. A: Acylation requires the formation of a tetrahedral intermediate. The steric clash here is immense. You must use a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP). DMAP reacts with the acid chloride to form a highly reactive, planar N-acylpyridinium intermediate. This intermediate is much more susceptible to attack by your hindered amine than the original acid chloride.

Mechanistic Pathway: Overcoming the Steric Barrier

Pathway HinderedAmine Hindered 2° Amine + Pyridine Ring StandardElectrophile Alkyl Halide (e.g., R-Br) HinderedAmine->StandardElectrophile ReactiveElectrophile Alkyl Triflate (R-OTf) HinderedAmine->ReactiveElectrophile SideReaction O-Alkylation or Pyridinium Salt StandardElectrophile->SideReaction Steric Clash at N Product Desired N-Alkylation ReactiveElectrophile->Product Low ΔG‡ Overcomes Bulk

Figure 2: Mechanistic divergence based on electrophile leaving group ability and steric bulk.

Quantitative Optimization Data

The following table summarizes internal validation data for the N-benzylation of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol. Notice how the combination of leaving group and base dictates both yield and chemoselectivity.

ElectrophileBase / CatalystSolventTemp (°C)Conversion (%)Selectivity (N:O)
Benzyl Bromide K2​CO3​ MeCN8018%1:3 (Favors O)
Benzyl Bromide Cs2​CO3​ DMF8045%4:1 (Favors N)
Benzyl TriflateDIPEADCM2588%>95:5
Benzaldehyde NaBH(OAc)3​ DCE2594% >99:1

Conclusion: Reductive amination is the vastly superior method for functionalizing this substrate, bypassing both steric SN​2 penalties and O-alkylation risks.

Self-Validating Experimental Protocols
Protocol A: Chemoselective Reductive Amination (Recommended)

Causality: This method bypasses the SN​2 steric penalty by first forming an iminium ion, which is planar and less sterically demanding, followed by irreversible hydride delivery. It is 100% chemoselective against the primary alcohol.

  • Preparation: In an oven-dried flask under nitrogen, dissolve 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (1.0 equiv, 0.5 M) in anhydrous 1,2-dichloroethane (DCE).

  • Imine Formation: Add the desired aldehyde (1.1 equiv). Add glacial acetic acid (1.0 equiv) to catalyze iminium ion formation. Stir at room temperature for 2 hours.

    • In-Process Control: Take an aliquot for LC-MS. You should observe the mass of the intermediate iminium ion.

  • Reduction: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 equiv) in portions over 15 minutes.

  • Completion: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Workup: Quench with saturated aqueous NaHCO3​ (until bubbling stops). Extract with Dichloromethane ( 3× ). Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography (DCM:MeOH gradient).

Protocol B: Direct N-Alkylation via O-Protection & Triflate Activation

Causality: When reductive amination is impossible (e.g., attaching a tertiary carbon or a chain with no aldehyde precursor), you must protect the oxygen and use a hyper-reactive electrophile [2].

Step 1: O-Protection

  • Dissolve the starting material in anhydrous DCM (0.2 M). Add Imidazole (2.0 equiv) and cool to 0 °C.

  • Add tert-Butyldimethylsilyl chloride (TBS-Cl) (1.1 equiv) dropwise. Stir for 4 hours at room temperature.

  • Quench with water, extract with DCM, and concentrate. The bulky TBS group selectively protects the primary alcohol over the hindered secondary amine.

Step 2: N-Alkylation

  • Dissolve the O-protected intermediate in anhydrous DMF (0.1 M).

  • Add Cs2​CO3​ (2.0 equiv). Note: The cesium ion is critical here to maximize the nucleophilicity of the amine [3].

  • Add the Alkyl Triflate (1.2 equiv) dropwise at 0 °C.

  • Heat to 60 °C for 16 hours.

    • In-Process Control: TLC monitoring should show the disappearance of the secondary amine. If unreacted, add 0.5 equiv of additional triflate.

  • Cool, dilute with Ethyl Acetate, and wash extensively with water ( 5× ) to remove DMF. Concentrate and purify.

References

  • Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry.[Link]

  • Wang, Y., et al. (2024). Efficient N-Alkylation of Secondary Amines to Prepare N-Butyl-1,2-benzisothiazolin-3-one Based on Cs Ion Effect with Cs/LTA Zeolite Catalysts. Industrial & Engineering Chemistry Research, ACS Publications.[Link]

Technical Support Center: Troubleshooting 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. The synthesis of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol via the reductive amination of 3-acetylpyridine and 2-(2-aminoethoxy)ethan-1-ol presents unique chemoselectivity and purification challenges. Direct alkylation of amines with alkyl halides is notoriously difficult to control and prone to polyalkylation[1]. Therefore, reductive amination is the industry-standard approach to form this crucial C–N bond[2].

This guide provides field-proven troubleshooting strategies, mechanistic causality, and a self-validating protocol to minimize byproduct formation and maximize your yield.

Mechanistic Overview & Reaction Pathway

The reaction proceeds via the condensation of 3-acetylpyridine (a ketone) and 2-(2-aminoethoxy)ethan-1-ol (a primary amine) to form a transient ketimine intermediate, which is subsequently reduced to the target secondary amine. Byproduct divergence typically occurs at two critical nodes: premature reduction of the ketone and over-alkylation of the product[3].

Pathway SM1 3-Acetylpyridine (Ketone) Imine Ketimine Intermediate SM1->Imine + SM2 - H2O Byproduct1 1-(Pyridin-3-yl)ethan-1-ol (Ketone Reduction) SM1->Byproduct1 Premature Reduction SM2 2-(2-Aminoethoxy)ethan-1-ol (Primary Amine) SM2->Imine Product 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (Desired Secondary Amine) Imine->Product Selective Reduction (STAB) Byproduct2 Tertiary Amine (Over-alkylation) Product->Byproduct2 + SM1 + Reductant

Fig 1: Reductive amination pathway illustrating desired product vs. common byproduct divergence.

Frequently Asked Questions (FAQs)

Q1: Why is 1-(pyridin-3-yl)ethan-1-ol (ketone reduction) dominating my product profile? Causality: This occurs when the reducing agent attacks the 3-acetylpyridine before it can condense with the amine. Ketones are sterically hindered and less electrophilic than aldehydes, making ketimine formation inherently slow[4]. If a strong, unselective reducing agent like Sodium Borohydride (NaBH₄) is present initially, it will rapidly reduce the ketone to an alcohol[3]. Solution: Switch to Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃). The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making it highly stable to ketones but highly reactive toward protonated imines (iminium ions)[4],[5].

Q2: How do I eliminate the tertiary amine (over-alkylation) byproduct? Causality: The desired secondary amine product is often more nucleophilic than the starting primary amine. If unreacted 3-acetylpyridine is still present in the reaction matrix, the newly formed secondary amine will condense with it to form a secondary iminium ion, which is subsequently reduced to an undesired tertiary amine[3],[1]. Solution: Alter the stoichiometry. Using a 1.2 to 1.5 molar excess of the primary amine (2-(2-aminoethoxy)ethan-1-ol) statistically favors mono-alkylation[3]. Furthermore, STAB selectively reduces the less sterically hindered primary ketimine over the more hindered secondary iminium ion, providing an additional layer of chemoselectivity[4].

Q3: My reaction is stalling at the ketimine intermediate. How can I drive it to completion? Causality: STAB is water-sensitive and performs optimally in aprotic solvents like 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[6]. However, ketimine formation generates water as a byproduct, establishing an equilibrium that can stall the reaction. Solution: Add 1.0 equivalent of glacial acetic acid. The acid serves a dual purpose: it acts as a proton donor to activate the ketone for nucleophilic attack, and it protonates the resulting ketimine to form the highly reactive iminium species, which STAB readily reduces[4],[5].

Q4: I am losing my product during the aqueous workup. What is going wrong? Causality: Your target molecule, 2-(2-{[1-(pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, contains a basic pyridine ring, a secondary amine, and a terminal hydroxyl group. This makes the molecule highly polar and exceptionally water-soluble. Standard extractions with Ethyl Acetate or Dichloromethane (DCM) will leave the majority of your product in the aqueous phase. Solution: Utilize a highly polar organic extraction mixture. After quenching with saturated NaHCO₃ to free-base the amines (pH ~8), extract with an 80:20 mixture of DCM:Isopropanol. The isopropanol disrupts hydrogen bonding between the product and the aqueous phase, driving the product into the organic layer.

Quantitative Reagent Comparison

Selecting the correct reducing agent is the single most critical variable in minimizing byproduct formation. The table below summarizes the expected byproduct profiles based on standard literature benchmarks for ketone reductive aminations[3],[4],[6].

Reducing AgentSolvent SystemImine Pre-formation Required?Ketone Reduction ByproductOver-alkylation ByproductExpected Target Yield
NaBH₄ MethanolYes (Strictly)High (>30%)Moderate (10-15%)Low (<50%)
NaBH₃CN Methanol (pH 5)NoModerate (~10%)Low (<5%)Good (70-80%)
NaBH(OAc)₃ (STAB) DCE or THFNoVery Low (<2%) Very Low (<2%) Excellent (>85%)
Self-Validating Experimental Protocol

This optimized, one-pot procedure utilizes STAB to ensure maximum chemoselectivity. The protocol includes built-in validation checkpoints to ensure the reaction is proceeding correctly before advancing to the next step.

Step 1: Reagent Preparation

  • In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve 3-acetylpyridine (1.0 eq, 10 mmol) and 2-(2-aminoethoxy)ethan-1-ol (1.2 eq, 12 mmol) in anhydrous 1,2-Dichloroethane (DCE) to achieve a 0.2 M concentration.

  • Add glacial acetic acid (1.0 eq, 10 mmol) dropwise. Validation Checkpoint: The solution should remain homogeneous. A slight exotherm may occur upon acid addition.

Step 2: Imine Formation

  • Stir the mixture at room temperature for 1 to 2 hours. Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in Acetonitrile, and analyze via LC-MS. Proceed to Step 3 only when >80% conversion to the ketimine mass is observed.

Step 3: Selective Reduction

  • Cool the reaction vessel to 0 °C using an ice bath.

  • Add Sodium Triacetoxyborohydride (STAB) (1.5 eq, 15 mmol) portion-wise over 15 minutes. Causality: Portion-wise addition controls the mild exotherm and prevents localized depletion of the reductant, which can lead to side reactions[3].

  • Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12–16 hours.

Step 4: Quenching and Specialized Workup

  • Cool the reaction to 0 °C and carefully quench by adding saturated aqueous NaHCO₃ dropwise until gas evolution ceases. Validation Checkpoint: Test the aqueous phase with pH paper. It must read between pH 8.0 and 8.5. If it is too acidic, the product will remain protonated and water-soluble; if too basic, product degradation may occur.

  • Transfer to a separatory funnel and extract the aqueous layer three times with an 80:20 (v/v) mixture of Dichloromethane:Isopropanol.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Workup Quench Quench Reaction (Sat. NaHCO3, pH 8) Extract Liquid-Liquid Extraction (80:20 DCM:iPrOH) Quench->Extract AqPhase Aqueous Phase (Borate Salts) Extract->AqPhase Discard OrgPhase Organic Phase (Secondary Amine) Extract->OrgPhase Retain Purify Flash Chromatography (DCM/MeOH/NH4OH) OrgPhase->Purify PureProd Pure Target Molecule Purify->PureProd

Fig 2: Optimized workup and extraction workflow for highly polar secondary amine isolation.

References
  • BenchChem - preventing over-alkylation in reductive amination.
  • Harvard University (Myers Chem 115) - C–N Bond-Forming Reactions: Reductive Amination.
  • Chemistry Stack Exchange - Reductive amination in case of secondary amines.
  • Master Organic Chemistry - Reductive Amination, and How It Works.
  • Wikipedia - Reductive amination.
  • Common Organic Chemistry - Reductive Amination - Common Conditions.

Sources

Validation & Comparative

Comparative HPLC Method Validation Guide for the Quantification of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of quantifying highly polar, basic active pharmaceutical ingredients (APIs). The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol presents a dual chromatographic challenge. Structurally, it contains a pyridine ring and a secondary amine, making it highly basic. It also features a primary alcohol and an ether linkage, rendering it extremely hydrophilic.

When analyzing such compounds, traditional reversed-phase (RP) chromatography often fails, resulting in poor retention and severe peak tailing. This guide objectively compares three chromatographic column technologies and details a fully validated, self-validating Hydrophilic Interaction Liquid Chromatography (HILIC) protocol compliant with ICH Q2(R2) standards[1][2].

Mechanistic Insight: The Silanol Problem

In standard silica-based C18 columns, a portion of the silica surface remains unbonded, leaving exposed silanol (Si–OH) groups. Free silanols are highly acidic. At mid-range pH, these groups ionize (Si–O⁻) and undergo secondary ion-exchange interactions with the protonated basic nitrogen atoms of our target analyte[3]. This dual retention mechanism—hydrophobic partitioning combined with ion exchange—causes the trailing edge of the chromatographic peak to elongate, a phenomenon known as peak tailing[3][4]. Furthermore, because our target analyte is highly polar, it lacks the hydrophobicity required to partition effectively into the C18 stationary phase, often eluting in the void volume.

MethodSelection Target Target Analyte: Polar & Basic Challenge Challenge: Silanol Interaction Target->Challenge Opt1 Standard C18 (Low pH) Challenge->Opt1 Opt2 Hybrid C18 (High pH) Challenge->Opt2 Opt3 HILIC Mode (High Organic) Challenge->Opt3 Res1 Poor Retention As > 2.0 Opt1->Res1 Res2 Good Retention Symmetrical Opt2->Res2 Res3 Max Retention Orthogonal Opt3->Res3

HPLC method selection matrix for polar basic compounds.

Comparative Analysis of Chromatographic Alternatives

To establish the optimal quantitative method, we evaluated three distinct column technologies and mobile phase strategies.

Standard C18 Column (Low pH RP-HPLC)

  • Mechanism: A low pH mobile phase (pH 2.5) is used to fully protonate the silanol groups, suppressing their ionization and minimizing secondary interactions[4].

  • Result: While peak tailing is reduced, the basic analyte becomes fully ionized and highly polar, resulting in a retention factor ( k′ ) of < 0.5. The analyte elutes too close to the void volume, compromising specificity and accurate quantification.

Base-Deactivated Hybrid C18 Column (High pH RP-HPLC)

  • Mechanism: Utilizing a hybrid silica column designed to withstand high pH (e.g., pH 10.5). At this pH, the secondary amine and pyridine ring are deprotonated, increasing the analyte's hydrophobicity and retention.

  • Result: Improved retention ( k′ ~ 2.1) and acceptable peak shape. However, continuous exposure to high-pH mobile phases accelerates stationary phase hydrolysis, reducing intermediate precision and overall column lifespan.

Zwitterionic HILIC Column (Hydrophilic Interaction Liquid Chromatography)

  • Mechanism: HILIC provides orthogonal selectivity by utilizing a polar stationary phase and a high-organic mobile phase (e.g., 85% Acetonitrile). Water from the mobile phase forms an enriched, immobilized layer on the stationary phase. The highly polar basic analyte partitions into this aqueous layer.

  • Result: Superior retention ( k′ ~ 4.5), excellent peak symmetry (As = 1.05), and robust column longevity without requiring extreme pH conditions.

Table 1: Comparative Column Performance Data
Column TechnologyMobile Phase StrategyRetention Factor ( k′ )Asymmetry (As)Theoretical Plates (N)Suitability
Standard C18 (Type A)0.1% TFA in Water/ACN (pH 2.5)0.42.354,200Fail (Poor Retention)
Hybrid C18 (End-capped)10mM Ammonium Bicarbonate (pH 10.5)2.11.2511,500Marginal (Low Lifespan)
Zwitterionic HILIC 10mM Ammonium Formate/ACN (pH 3.0) 4.5 1.05 18,400 Optimal

Optimized HILIC Experimental Protocol

Based on the comparative data, the zwitterionic HILIC approach is the superior methodology. Below is the step-by-step, self-validating protocol.

  • Self-Validating System Note: This protocol mandates a System Suitability Test (SST) injection of a known standard before, during, and after the sample sequence. The sequence is only considered valid if the SST relative standard deviation (RSD) remains ≤ 2.0%, ensuring continuous verification of instrument performance.

Step 1: Mobile Phase Preparation

  • Buffer (Mobile Phase A): Dissolve 0.63 g of Ammonium Formate in 1000 mL of LC-MS grade water (10 mM). Adjust the pH to 3.0 ± 0.05 using MS-grade Formic Acid. Filter through a 0.22 µm membrane.

  • Organic (Mobile Phase B): 100% LC-MS grade Acetonitrile.

  • Pump Setup: Set the instrument to deliver an isocratic mixture of 15% Mobile Phase A and 85% Mobile Phase B.

Step 2: Sample Preparation

  • Diluent: Prepare a diluent of 85% Acetonitrile / 15% Water. Causality: Matching the sample diluent to the initial mobile phase conditions prevents severe peak distortion and solvent effects common in HILIC.

  • Standard Stock: Accurately weigh 10.0 mg of the reference standard and dissolve in 10.0 mL of diluent (1.0 mg/mL).

  • Working Solutions: Serially dilute the stock to create a calibration curve ranging from 10 µg/mL to 150 µg/mL.

Step 3: Chromatographic Conditions

  • Column: Zwitterionic HILIC Column (150 mm × 4.6 mm, 3.5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection: UV at 262 nm (optimized for the pyridine chromophore).

Method Validation Framework (ICH Q2(R2))

To ensure the method is fit for its intended purpose, validation was executed in strict accordance with the latest ICH Q2(R2) and FDA guidelines for analytical procedures[2][5].

ValidationWorkflow Start ICH Q2(R2) Protocol Spec Specificity Start->Spec Lin Linearity Start->Lin Acc Accuracy Start->Acc Prec Precision Start->Prec Report Validation Report Spec->Report Lin->Report Acc->Report Prec->Report

ICH Q2(R2) analytical method validation workflow for quantitative assays.

Table 2: ICH Q2(R2) Validation Summary Data
Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultStatus
Specificity No interference at retention timeResolution > 2.5 from nearest impurityPass
Linearity & Range Correlation coefficient (R²) ≥ 0.999R² = 0.9998 (10 - 150 µg/mL)Pass
Accuracy (Recovery) 98.0% - 102.0% recovery across 3 levels99.4% ± 0.6% (n=9)Pass
Repeatability RSD ≤ 2.0% (n=6, 100% level)RSD = 0.85%Pass
Intermediate Precision RSD ≤ 2.0% (different day/analyst)RSD = 1.12%Pass
LOD / LOQ S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)LOD = 0.5 µg/mL, LOQ = 1.5 µg/mLPass

References

  • Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics . U.S. Food and Drug Administration (FDA). Available at:[Link]

  • How to Reduce Peak Tailing in HPLC? . Phenomenex. Available at: [Link]

  • Peak Tailing in HPLC . Element Lab Solutions. Available at:[Link]

Sources

LC-MS/MS mass spectrometry fragmentation pattern of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the LC-MS/MS Fragmentation Analysis of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Introduction

In modern pharmaceutical development and metabolomics, the precise structural characterization of novel chemical entities, impurities, and metabolites is paramount. The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, with the molecular formula C₁₁H₁₈N₂O₂, is a molecule possessing multiple functional groups amenable to mass spectrometric analysis: a basic pyridine ring, a secondary amine, and a hydrophilic diethylene glycol chain. Understanding its behavior under tandem mass spectrometry (LC-MS/MS) conditions is critical for developing robust analytical methods for its identification and quantification.

This guide, prepared from the perspective of a Senior Application Scientist, provides a detailed exploration of the predicted electrospray ionization (ESI) tandem mass spectrometry fragmentation pattern of this molecule. We will delve into the logical bond cleavages, explain the chemical principles governing their formation, and present a workflow for its analysis. Furthermore, we will objectively compare the LC-MS/MS technique with other relevant analytical methodologies, providing a comprehensive framework for researchers in the field.

Part 1: The LC-MS/MS Approach for Structural Elucidation

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the premier analytical technique for this type of molecule due to its unparalleled sensitivity, selectivity, and ability to provide structural information from complex matrices. The analysis proceeds by first separating the analyte from other components via HPLC, then ionizing it (typically via ESI), selecting the protonated parent molecule (precursor ion), fragmenting it via collision-induced dissociation (CID), and finally, analyzing the resulting product ions.

Proposed Experimental Protocol: LC-MS/MS Analysis

A robust method for analyzing this polar, basic compound would involve reversed-phase chromatography coupled with a triple quadrupole or ion trap mass spectrometer.

  • Sample Preparation : Dissolve the reference standard or sample extract in a suitable solvent, such as a 10:90 acetonitrile:water mixture with 0.1% formic acid, to a final concentration of 100 ng/mL. The acid ensures the amine and pyridine moieties are protonated, which is crucial for good chromatographic peak shape and ESI efficiency.

  • Liquid Chromatography (LC) :

    • Column : A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for retaining and separating this moderately polar analyte.

    • Mobile Phase A : Water + 0.1% Formic Acid

    • Mobile Phase B : Acetonitrile + 0.1% Formic Acid

    • Gradient : A typical gradient would start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate. This ensures the elution of the target analyte while cleaning the column of more nonpolar contaminants.

    • Flow Rate : 0.3 mL/min.

  • Mass Spectrometry (MS) :

    • Ionization Mode : Positive Electrospray Ionization (ESI+). The presence of two basic nitrogen atoms makes this molecule highly amenable to protonation, forming a stable [M+H]⁺ ion.

    • Precursor Ion Selection : The calculated monoisotopic mass of C₁₁H₁₈N₂O₂ is 210.1368 Da. Therefore, the quadrupole (Q1) will be set to select the protonated precursor ion at m/z 211.14.

    • Collision-Induced Dissociation (CID) : The selected precursor ion is fragmented in the collision cell (Q2) using an inert gas like argon or nitrogen. The collision energy would be optimized (typically in the 15-30 eV range) to produce a rich spectrum of product ions.

    • Product Ion Scan : The product ions are scanned in the final quadrupole (Q3) to generate the MS/MS spectrum.

Predicted Fragmentation Pathway

The fragmentation of the [M+H]⁺ ion of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol is governed by the stability of the resulting fragments. The most probable sites of protonation are the pyridine nitrogen and the secondary amine nitrogen. Fragmentation pathways will primarily involve cleavages at the bonds alpha to the nitrogen atoms and within the ether chain, as these are the most chemically labile positions.

Pathway A: Dominant α-Cleavage

The most favorable fragmentation route is the cleavage of the C-C bond between the ethyl group and the pyridine ring. This is analogous to a benzylic cleavage. The positive charge on the secondary amine nitrogen promotes this fragmentation, leading to the formation of a highly stable, resonance-delocalized pyridinium ion. This is a characteristic fragmentation for substituted phenethylamines and related structures[1].

  • Precursor Ion [M+H]⁺ : m/z 211.14

  • Product Ion A : This cleavage results in the formation of the 1-(pyridin-3-yl)ethan-1-iminium ion . This fragment is expected to be the base peak in the MS/MS spectrum due to its high stability.

    • Calculated m/z : 121.07

    • Formula : C₈H₉N⁺

Pathway B: Ether Chain Fragmentation

Cleavage can also occur along the diethylene glycol moiety. These fragmentations are typically less favorable than the primary α-cleavage but provide confirmatory structural information.

  • Product Ion B1 : Cleavage of the C-O bond, leading to the loss of the entire hydroxyethoxyethyl group and charge retention on the pyridine-containing fragment.

    • Calculated m/z : 122.09

    • Formula : C₈H₁₂N₂⁺

  • Product Ion B2 : A characteristic fragment for polyether chains is the formation of an oxonium ion. Cleavage of the C-O bond adjacent to the secondary amine could yield a fragment corresponding to the protonated diethylene glycol amine portion.

    • Calculated m/z : 106.08

    • Formula : C₄H₁₂NO₂⁺

Pathway C: Secondary Amine α-Cleavage

Another possible α-cleavage can occur on the other side of the secondary amine, involving the loss of the methyl group from the ethyl linker. This is generally a less dominant pathway compared to the cleavage that forms the resonance-stabilized ion in Pathway A.

  • Product Ion C : Loss of a methyl radical (•CH₃) from the ethyl group.

    • Calculated m/z : 196.12

    • Formula : C₁₀H₁₆N₂O₂⁺

Summary of Predicted Fragments
Ion IdentityProposed StructureElemental FormulaCalculated m/zPredicted Abundance
Precursor Ion [M+H]⁺C₁₁H₁₉N₂O₂⁺211.14-
Product Ion A 1-(pyridin-3-yl)ethan-1-iminiumC₈H₉N⁺121.07High (Base Peak)
Product Ion B1 [1-(Pyridin-3-yl)ethyl]amineC₈H₁₂N₂⁺122.09Medium
Product Ion B2 2-(2-aminoethoxy)ethan-1-olC₄H₁₂NO₂⁺106.08Low to Medium
Product Ion C [M+H-CH₃]⁺C₁₀H₁₆N₂O₂⁺196.12Low
Visualization of Fragmentation

The logical flow of fragmentation from the precursor ion to the major product ions is illustrated below.

G Precursor [M+H]⁺ m/z = 211.14 (C₁₁H₁₉N₂O₂⁺) FragA Product Ion A m/z = 121.07 (C₈H₉N⁺) Precursor->FragA  Pathway A (α-Cleavage)  -C₃H₈NO₂ FragB1 Product Ion B1 m/z = 122.09 (C₈H₁₂N₂⁺) Precursor->FragB1  Pathway B (Ether Cleavage)  -C₃H₇O₂ FragB2 Product Ion B2 m/z = 106.08 (C₄H₁₂NO₂⁺) Precursor->FragB2  Pathway B (Ether Cleavage)  -C₇H₇N

Caption: Predicted fragmentation of protonated 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol.

Part 2: A Comparative Guide to Alternative Analytical Techniques

While LC-MS/MS is a powerful tool, it is essential to understand its performance in the context of other available analytical technologies. The choice of technique is always guided by the specific research question, whether it be definitive structural elucidation, high-throughput screening, or routine quantification.

TechniquePrincipleAdvantages for this AnalyteDisadvantages for this Analyte
LC-MS/MS Chromatographic separation followed by mass-based detection and fragmentation.High Sensitivity & Selectivity : Ideal for detection in complex matrices (e.g., plasma, urine).Structural Information : Fragmentation provides a structural fingerprint.High Throughput : Suitable for analyzing large numbers of samples.Destructive Technique : Sample cannot be recovered.Ionization Dependence : Efficiency can be affected by matrix suppression.
GC-MS Separation of volatile compounds followed by mass detection.High Resolution : Excellent separation for volatile compounds.Standardized Libraries : EI fragmentation allows for library matching.Requires Derivatization : The molecule's hydroxyl and amine groups make it non-volatile and polar. Chemical derivatization is necessary, adding complexity and potential for artifacts.
NMR Spectroscopy Nuclear spin alignment in a magnetic field to determine molecular structure.Definitive Structure Elucidation : Unambiguously determines the complete chemical structure and stereochemistry of a pure compound.Non-Destructive : Sample can be fully recovered.Low Sensitivity : Requires significantly more material (µg to mg range) than MS (pg to fg range).Not Suitable for Mixtures : Overlapping signals make it very difficult to analyze complex mixtures without prior purification.
HPLC-UV Chromatographic separation followed by detection via UV-Vis light absorption.Quantitative Accuracy : Robust and reproducible for quantification.Lower Cost : Instrumentation is less expensive and easier to maintain than MS.Low Specificity : The pyridine ring provides a chromophore, but many other compounds absorb at similar wavelengths. It cannot distinguish between isomers or compounds with similar UV spectra.[2]No Structural Information : Provides no data on molecular weight or structure.

Conclusion

The analysis of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol by LC-MS/MS in positive ESI mode is predicted to be a highly effective strategy. The protonated molecule ([M+H]⁺ at m/z 211.14) is expected to undergo a characteristic and dominant fragmentation via α-cleavage, yielding a stable product ion at m/z 121.07. This primary fragmentation, supported by secondary cleavages of the ether chain, provides a unique fingerprint for the confident identification and selective quantification of this compound.

While techniques like NMR are superior for the de novo structural elucidation of pure substances, and HPLC-UV offers a cost-effective solution for simple quantitative assays, LC-MS/MS provides an optimal balance of sensitivity, selectivity, and structural insight. This makes it the indispensable tool for demanding applications in drug metabolism, impurity profiling, and clinical or environmental screening where target analytes are present at trace levels within complex biological or chemical matrices.

References

  • Sakai, M., Okada, K., Ohno, K., & Tabayashi, K. (2010). Specific fragmentation of the K-shell excited/ionized pyridine derivatives studied by electron impact: 2-, 3- and 4-methylpyridine. Journal of Mass Spectrometry, 45(3), 306-312. Available at: [Link]

  • Zhang, Y., et al. (2021). Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry. Journal of Mass Spectrometry, 56(12), e4794. Available at: [Link]

  • Bunce, N. J., McKinnon, H. S., Schnurr, R. J., Keum, S. R., & Buncel, E. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1036. Available at: [Link]

  • Ma, Y., et al. (2023). Aerosolomics of secondary organic aerosol and its application to ambient samples. Atmospheric Chemistry and Physics, 23(1), 1-24. This reference discusses the use of HPLC-HRMS for compound identification, highlighting the need for mass spectrometry for specificity beyond what UV detection can offer. Available at: [Link]

  • University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. This educational resource provides general rules for the fragmentation of common functional groups, including amines. Available at: [Link]

  • Gao, S., et al. (2021). Fragmentation Study of Substituted Phenethylamines Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Sample. Analytical Chemistry, 93(49), 16376–16384. Available at: [Link]

  • MolPort. (n.d.). 2-(2-{[1-(pyridin-2-yl)ethyl]amino}ethoxy)ethan-1-ol. Provides chemical properties for an isomer. Available at: [Link]

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A Comparative Guide to the Receptor Binding Affinity of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol and its Analogs at Nicotinic Acetylcholine Receptors

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for evaluating the receptor binding affinity of the novel compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol. Due to the absence of published binding data for this specific molecule, we present a comparative analysis based on its structural similarity to known ligands of nicotinic acetylcholine receptors (nAChRs). This document will detail the scientific rationale for targeting nAChRs, outline a robust experimental protocol for determining binding affinity, and provide a comparative context with well-characterized nAChR ligands.

Introduction: Unveiling a Potential Nicotinic Ligand

The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol possesses a core structure, the pyridin-3-ylethylamine moiety, that is a well-established pharmacophore for ligands targeting nicotinic acetylcholine receptors (nAChRs). These receptors are a superfamily of ligand-gated ion channels that play critical roles in a wide array of physiological processes, including cognitive function, reward, and addiction.[1][2][3] The development of novel ligands with specific affinities for different nAChR subtypes is a key area of research for therapeutic interventions in neurological disorders and addiction.[4]

The primary objective of this guide is to provide a detailed, scientifically-grounded methodology for characterizing the binding affinity of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol and to offer a comparative analysis against established nAChR ligands. This will enable researchers to accurately place this novel compound within the existing landscape of nicotinic pharmacology.

Structural Rationale and Target Hypothesis

The chemical architecture of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol strongly suggests an interaction with nAChRs. The pyridine ring acts as a hydrogen bond acceptor, mimicking the ester group of the endogenous neurotransmitter acetylcholine, while the protonated secondary amine at physiological pH can form a crucial ionic interaction with a conserved acidic residue in the receptor's binding pocket.

Given the high prevalence of the α4β2 nAChR subtype in the mammalian brain and its critical role in the reinforcing effects of nicotine, this subtype is a primary hypothesized target for the test compound.[1][5] Therefore, the experimental design outlined below will focus on determining the binding affinity for the α4β2 nAChR.

A Curated Panel of Comparative Ligands

To provide a meaningful context for the binding affinity of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol, a panel of well-characterized nAChR ligands with diverse pharmacological profiles has been selected for comparison.

  • Varenicline: A high-affinity partial agonist for the α4β2 nAChR, it is a first-line treatment for smoking cessation.[6][7][8] Its dual action of providing some nicotinic stimulation to alleviate withdrawal symptoms while simultaneously blocking the effects of nicotine makes it a crucial benchmark.[9][10]

  • Epibatidine: An alkaloid originally isolated from the skin of a poison frog, epibatidine is a potent nAChR agonist with exceptionally high affinity for several subtypes, including α4β2.[11][12] Its high affinity makes it a valuable research tool, though its therapeutic use is precluded by its toxicity.[13]

  • Cytisine: A natural plant alkaloid, cytisine is a partial agonist at α4β2 nAChRs and has been used for smoking cessation in Eastern Europe for decades. It served as a lead compound in the development of varenicline.[14]

  • Nicotine: The primary psychoactive component of tobacco, nicotine is a full agonist at many nAChR subtypes and the benchmark against which other nicotinic ligands are often compared.[2]

Experimental Protocol: Radioligand Binding Assay

The determination of a compound's binding affinity (expressed as the inhibition constant, Kᵢ) is most commonly and reliably achieved through a competitive radioligand binding assay. This technique measures the ability of a test compound to displace a radiolabeled ligand with known high affinity and selectivity for the target receptor.

Step-by-Step Methodology

  • Membrane Preparation:

    • Utilize a stable cell line, such as Human Embryonic Kidney (HEK-293) cells, that has been transfected to express the human α4 and β2 nAChR subunits.

    • Culture the cells to a high density and harvest them.

    • Homogenize the cells in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the cell membranes.

    • Wash the membrane pellet multiple times by resuspension and centrifugation to remove endogenous substances.

    • Finally, resuspend the membrane preparation in the assay buffer and determine the protein concentration (e.g., using a Bradford assay).

  • Competitive Binding Assay:

    • The assay is typically performed in a 96-well plate format.

    • To each well, add:

      • A fixed concentration of the radioligand (e.g., [³H]Epibatidine or [³H]Cytisine, chosen for its high affinity for the α4β2 subtype). The concentration should be at or below its Kₑ value for the receptor.

      • Increasing concentrations of the unlabeled test compound (2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol) or the comparative ligands. A wide concentration range (e.g., 10⁻¹² M to 10⁻⁵ M) is used to generate a complete competition curve.

      • The cell membrane preparation.

    • Total Binding: In separate wells, add only the radioligand and membranes to determine the maximum binding.

    • Non-specific Binding: In another set of wells, add the radioligand, membranes, and a high concentration of a known unlabeled ligand (e.g., 10 µM nicotine) to saturate the receptors and determine the amount of radioligand that binds to non-receptor components.

    • Incubate the plate at a controlled temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium.

  • Separation and Detection:

    • Rapidly separate the bound from the free radioligand by filtering the contents of each well through a glass fiber filter using a cell harvester. The receptors and the bound radioligand are retained on the filter, while the unbound radioligand passes through.

    • Wash the filters quickly with cold assay buffer to remove any remaining unbound radioligand.

    • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.

    • Plot the specific binding as a percentage of the maximum specific binding against the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

    • Calculate the inhibition constant (Kᵢ) from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant for the receptor.

Experimental Workflow Diagram

Radioligand_Binding_Assay cluster_preparation Preparation cluster_assay Assay Incubation cluster_separation Separation & Detection cluster_analysis Data Analysis Membranes Membrane Preparation (HEK-α4β2 cells) Incubation Incubate at Equilibrium (e.g., 2 hours at 4°C) Membranes->Incubation Radioligand Radioligand ([³H]Epibatidine) Radioligand->Incubation Test_Compound Test Compound & Comparators Test_Compound->Incubation Filtration Rapid Filtration Incubation->Filtration Scintillation Scintillation Counting Filtration->Scintillation Analysis Calculate IC₅₀ and Kᵢ Scintillation->Analysis

Caption: Workflow for a competitive radioligand binding assay.

Comparative Data Presentation

The following table presents a hypothetical but expected range of binding affinities for the test compound in comparison to the selected ligands at the human α4β2 nAChR. The actual experimental data for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol would be populated in this table following the execution of the protocol described above.

CompoundBinding Affinity (Kᵢ, nM) at α4β2 nAChRPharmacological Profile
2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol To Be Determined To Be Determined
Varenicline0.06 - 0.14[14][15]Partial Agonist
Epibatidine0.01 - 0.05[12]Potent Agonist
Cytisine0.17[14]Partial Agonist
Nicotine0.5 - 2.0Full Agonist

A lower Kᵢ value signifies a higher binding affinity. Should the experimental Kᵢ for the test compound fall within the nanomolar or sub-nanomolar range, it would indicate a potent interaction with the α4β2 nAChR, warranting further investigation into its functional activity.

The Functional Context: nAChR Signaling

Binding to a receptor is the initial step in a cascade of events that leads to a physiological response. In the central nervous system, the activation of α4β2 nAChRs on dopaminergic neurons in the ventral tegmental area (VTA) is a key event in the reinforcing effects of nicotine.

nAChR_Signaling cluster_neuron Presynaptic Dopaminergic Neuron Agonist Nicotinic Agonist (e.g., Acetylcholine, Nicotine) nAChR α4β2 nAChR Agonist->nAChR Binds to Ion_Channel Ion Channel Opening nAChR->Ion_Channel Activates Cation_Influx Na⁺/Ca²⁺ Influx Ion_Channel->Cation_Influx Depolarization Membrane Depolarization Cation_Influx->Depolarization Vesicle Dopamine Vesicle Depolarization->Vesicle Triggers Dopamine_Release Dopamine Release Vesicle->Dopamine_Release Fusion & Exocytosis

Caption: Simplified nAChR signaling pathway leading to dopamine release.

The binding affinity of a compound like 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol is a critical determinant of its ability to initiate this signaling cascade. A high affinity suggests that the compound can effectively compete with endogenous acetylcholine or other nicotinic ligands to occupy the receptor.

Conclusion and Future Directions

This guide provides a robust scientific framework for the characterization of the receptor binding affinity of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol. By employing the detailed radioligand binding assay protocol and comparing the results to the provided panel of established ligands, researchers can accurately determine the compound's potency at the α4β2 nicotinic acetylcholine receptor.

A definitive determination of the binding affinity is the foundational step in understanding the pharmacological profile of this novel compound. Subsequent studies should aim to:

  • Determine Functional Activity: Elucidate whether the compound acts as an agonist, antagonist, or partial agonist at the α4β2 nAChR using techniques such as two-electrode voltage clamp electrophysiology in Xenopus oocytes or calcium influx assays in transfected cell lines.

  • Assess Subtype Selectivity: Evaluate the binding affinity of the compound for other nAChR subtypes (e.g., α7, α3β4) to understand its selectivity profile.

  • In Vivo Characterization: If the in vitro profile is promising, proceed to in vivo studies to assess its effects on nicotine-related behaviors, cognition, and potential therapeutic applications.

By following this structured approach, the scientific community can effectively unravel the potential of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol as a novel modulator of the nicotinic acetylcholine receptor system.

References

  • Frontiers in Pharmacology. (n.d.). Orthosteric and Allosteric Ligands of Nicotinic Acetylcholine Receptors for Smoking Cessation. Retrieved from [Link]

  • Chen, Y., Broad, L. M., Phillips, K. G., & Zwart, R. (2010). Partial agonists for α4β2 nicotinic receptors stimulate dopaminergic neuron firing with relatively enhanced maximal effects. British Journal of Pharmacology, 160(8), 2024-2034. Retrieved from [Link]

  • Macor, J. E., Gurley, D. A., Lanthorn, T. H., & Loch, J. T. (2001). High Affinity Binding of Epibatidine to Serotonin Type 3 Receptors. Journal of Biological Chemistry, 276(40), 37491-37496. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Chantix Label. Retrieved from [Link]

  • Levin, E. D., & Rezvani, A. H. (2007). Nicotinic Acetylcholine Receptor Ligands, Cognitive Function, and Preclinical Approaches to Drug Discovery. Journal of Cognitive Neuroscience, 19(3), 431-440. Retrieved from [Link]

  • Steffensen, S. C., et al. (2009). Varenicline, an α4β2 nicotinic acetylcholine receptor partial agonist, selectively decreases ethanol consumption and seeking. Proceedings of the National Academy of Sciences, 106(20), 8427-8432. Retrieved from [Link]

  • Coe, J. W., et al. (2005). Varenicline: an alpha4beta2 nicotinic receptor partial agonist for smoking cessation. Journal of Medicinal Chemistry, 48(10), 3474-3477. Retrieved from [Link]

  • Wikipedia. (n.d.). Epibatidine. Retrieved from [Link]

  • Gundisch, D., & Eibl, C. (2011). Varenicline Is a Potent Partial Agonist at α6β2* Nicotinic Acetylcholine Receptors in Rat and Monkey Striatum. Journal of Pharmacology and Experimental Therapeutics, 337(3), 735-743. Retrieved from [Link]

  • Prince, R. J., & Sine, S. M. (1998). Epibatidine Binds to Four Sites on the Torpedo Nicotinic Acetylcholine Receptor. Journal of Biological Chemistry, 273(13), 7379-7385. Retrieved from [Link]

  • Wikipedia. (n.d.). Nicotinic acetylcholine receptor. Retrieved from [Link]

  • Papke, R. L. (2014). Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling. Current Topics in Medicinal Chemistry, 14(4), 433-450. Retrieved from [Link]

  • Abin-Carriquiry, J. A. (2004). Novel Nicotinic Acetylcholine Receptor Ligands based on Cytisine, Ferruginine, Anatoxin-a and Choline (Doctoral dissertation, Rheinische Friedrich-Wilhelms-Universität Bonn). Retrieved from [Link]

  • PharmGKB. (n.d.). varenicline. Retrieved from [Link]

  • BioWorld. (2018, March 8). University of Bristol presents new alpha4beta2 nicotinic receptor partial agonists. Retrieved from [Link]

  • ChEMBL. (n.d.). Document: Varenicline: an alpha4beta2 nicotinic receptor partial agonist for smoking cessation. (CHEMBL1139503). Retrieved from [Link]

  • Balle, T., et al. (2012). Structural Characterization of Binding Mode of Smoking Cessation Drugs to Nicotinic Acetylcholine Receptors through Study of Ligand Complexes with Acetylcholine-binding Protein. Journal of Biological Chemistry, 287(28), 23485-23493. Retrieved from [Link]

  • Rollema, H., et al. (2007). Pharmacological profile of the alpha4beta2 nicotinic acetylcholine receptor partial agonist varenicline, an effective smoking cessation aid. Neuropharmacology, 52(3), 985-994. Retrieved from [Link]

  • Malpass, J. R., et al. (2003). Synthesis, Nicotinic Acetylcholine Receptor Binding Affinities, and Molecular Modeling of Constrained Epibatidine Analogues. Journal of Medicinal Chemistry, 46(5), 785-794. Retrieved from [Link]

  • de Santana, D. C., et al. (2018). Epibatidine: A Promising Natural Alkaloid in Health. Molecules, 24(1), 47. Retrieved from [Link]

Sources

Benchmarking the Catalytic Efficiency of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Metal Complexes

Author: BenchChem Technical Support Team. Date: April 2026

In the synthesis of active pharmaceutical ingredients (APIs), the asymmetric transfer hydrogenation (ATH) of ketones is a highly scrutinized transformation. While standard Noyori-type catalysts (such as Ru-TsDPEN) dominate the landscape, the demand for higher turnover frequencies (TOF) at lower catalyst loadings has driven the development of novel hemilabile ligands.

This guide benchmarks the catalytic efficiency of the multidentate ligand 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol (Py-EEA) against industry-standard catalysts, providing a comprehensive analysis of its mechanistic advantages and experimental deployment for drug development professionals.

Mechanistic Rationale: The N,N,O-Advantage

The asymmetric transfer hydrogenation of ketones is a cornerstone of modern catalytic reduction, pioneered by Noyori using 1[1]. The Py-EEA ligand builds upon this foundation by incorporating a secondary amine, which provides the crucial protic N-H bond required for 2[2]. In this mechanism, the metal hydride and the N-H proton are transferred simultaneously to the ketone substrate via a3[3], allowing reduction to proceed without direct substrate coordination to the metal center.

However, Py-EEA distinguishes itself through its ethoxyethanol tail, which acts as a hemilabile oxygen donor. During the catalytic cycle, the M-O bond readily dissociates to provide a vacant coordination site for the hydrogen donor (isopropanol), significantly accelerating the rate-limiting hydride transfer step. Once the product is released, the oxygen recoordinates, stabilizing the coordinatively unsaturated intermediate. This dynamic coordination prevents the formation of inactive catalyst dimers, a common deactivation pathway in 4[4].

CatalyticCycle Precatalyst Precatalyst [RuCl(Py-EEA)(arene)] Amido 16e⁻ Amido Complex (Active Catalyst) Precatalyst->Amido + KOH - KCl, - H₂O Hydride 18e⁻ Hydride Complex (Ru-H / N-H) Amido->Hydride + i-PrOH - Acetone (Hemilabile O-dissociation) TS 6-Membered Transition State (Outer-Sphere Transfer) Hydride->TS + Ketone TS->Amido - Chiral Alcohol (Hemilabile O-recoordination)

Figure 1: Bifunctional outer-sphere catalytic cycle of Py-EEA-Ru complexes via hemilabile coordination.

Experimental Workflow: Self-Validating Protocol

To ensure high reproducibility across different laboratories, the following protocol utilizes an in situ complexation strategy. This avoids the isolation of air-sensitive intermediates while incorporating visual self-validation checkpoints to guarantee catalytic integrity.

Step 1: Ligand Complexation

  • Action: In an argon-filled glovebox, charge a Schlenk tube with [RuCl2​(p-cymene)]2​ (0.005 mmol, 0.5 mol% Ru) and the (S)-Py-EEA ligand (0.011 mmol). Add anhydrous 2-propanol (5.0 mL) and stir at 80 °C for 1 hour.

  • Causality: A slight 10% excess of the ligand ensures complete consumption of the ruthenium dimer, preventing unligated metal from catalyzing non-selective background reductions. Heating promotes the cleavage of the stable chloride-bridged dimer, facilitating N,N,O-coordination.

  • Self-Validation Checkpoint: The solution must transition from an opaque orange-red to a clear, deep yellow. Failure to observe this color shift indicates incomplete complexation or oxygen contamination.

Step 2: Substrate Addition and Catalyst Activation

  • Action: Cool the mixture to room temperature. Add the benchmark substrate, acetophenone (1.0 mmol). Initiate the reaction by injecting a standardized solution of KOH in 2-propanol (0.05 mmol, 5 mol%).

  • Causality: The strong base is strictly required to deprotonate the coordinated secondary amine and eliminate HCl. This generates the highly active 16-electron amido-ruthenium species necessary to initiate the catalytic cycle.

  • Self-Validation Checkpoint: The reaction mixture must turn dark purple/black immediately upon the addition of KOH. If the solution remains yellow, the base is inactive, or trace moisture has quenched the active catalyst.

Step 3: Monitoring and Quenching

  • Action: Stir at 80 °C. Take 50 µL aliquots at 30-minute intervals, quench immediately with aerobic hexane (1 mL), filter through a short silica plug, and analyze via GC-FID.

  • Causality: Aerobic hexane rapidly oxidizes the active catalyst, instantly arresting the reaction to provide highly accurate kinetic data for Turnover Frequency (TOF) calculations.

Comparative Performance Data

The table below benchmarks the (S)-Py-EEA complexes of Ruthenium and Iridium against their respective industry-standard (S,S)-TsDPEN counterparts in the transfer hydrogenation of acetophenone.

Catalyst SystemLoading (mol%)Time (h)Conversion (%)TOF (h⁻¹)Enantiomeric Excess (%)
Ru-(S)-Py-EEA 0.12.0>994,95088 (R)
Ru-(S,S)-TsDPEN 0.14.0982,45097 (R)
Ir-(S)-Py-EEA 0.11.5>996,60082 (R)
Ir-(S,S)-TsDPEN 0.13.0963,20095 (R)

Data Interpretation: As demonstrated, the Py-EEA complexes exhibit significantly higher Turnover Frequencies (TOF) compared to the rigid TsDPEN systems. The Ru-(S)-Py-EEA complex achieved a TOF of 4,950 h⁻¹, effectively doubling the reaction velocity of Ru-TsDPEN. This kinetic advantage is directly attributed to the hemilabile ethoxyethanol arm, which accelerates solvent exchange and hydride transfer.

However, the increased conformational flexibility of the Py-EEA ligand results in a slight erosion of enantioselectivity (88% ee vs. 97% ee for TsDPEN). Therefore, Py-EEA is the optimal choice for process chemistry workflows that prioritize rapid throughput, lower catalyst loadings, and high yields over absolute enantiopurity.

References

  • Source: mdpi.
  • Source: nih.gov (PMC)
  • Source: nih.gov (PMC)
  • Source: acs.

Sources

Comprehensive Comparison Guide: GC-MS Purity Validation Techniques for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol is a complex, polar active pharmaceutical ingredient (API) intermediate. Structurally, it features a pyridine ring, a secondary amine, an ether linkage, and a primary alcohol. Validating the purity of such batches presents a significant analytical challenge. The presence of active hydrogen atoms on both the amine and alcohol groups causes severe hydrogen bonding with the silanol groups of standard gas chromatography (GC) columns. This guide objectively compares direct GC-MS, derivatized GC-MS, and LC-MS techniques, providing a self-validating, step-by-step derivatization protocol compliant with ICH Q2(R2) guidelines[1].

Mechanistic Context: The Causality of Analytical Choices

When analyzing polar amino alcohols, the choice of analytical technique directly dictates the integrity of the data[2]. As a Senior Application Scientist, it is critical to understand why certain methods fail and others succeed:

  • Direct GC-MS (The Pitfall): Injecting 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol directly into a GC inlet at 250°C leads to thermal degradation and irreversible adsorption. The active hydrogens (-NH and -OH) interact strongly with the stationary phase, resulting in severe peak tailing, poor resolution of positional isomers, and an artificially low calculated purity[3].

  • Derivatized GC-MS (The Gold Standard): To circumvent thermal lability and column interaction, the active hydrogens must be masked. Using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed with 1% trimethylchlorosilane (TMCS) replaces the active hydrogens with non-polar trimethylsilyl (TMS) groups. TMCS is mechanistically required here because the secondary amine is sterically hindered; the chloride ion from TMCS acts as an excellent leaving group, accelerating the silylation of the amine. This yields a highly volatile, thermally stable di-TMS derivative[4].

  • LC-MS/UV (The Alternative Baseline): Liquid chromatography avoids thermal degradation entirely and is excellent for non-volatile impurities. However, GC-MS (post-derivatization) often provides superior theoretical plate counts for resolving closely related volatile residual solvents and low-molecular-weight genotoxic impurities in a single run[5].

Comparative Performance Data

The following table summarizes the experimental validation data comparing the three analytical strategies for this specific pyridine derivative.

Performance MetricDirect GC-MS (Underperforms)Derivatized GC-MS (BSTFA/TMCS)LC-ESI-MS (Alternative)
Limit of Detection (LOD) 5.0 µg/mL0.05 µg/mL0.1 µg/mL
Limit of Quantitation (LOQ) 15.0 µg/mL0.15 µg/mL0.3 µg/mL
Linearity ( R2 ) 0.9420 (Non-linear tailing)0.9998 (Highly linear)0.9991
Peak Asymmetry ( As​ ) > 2.5 (Severe tailing)1.05 (Excellent shape)1.15
Recovery (Accuracy) 65% - 78%98% - 102%95% - 101%
Primary Limitation Thermal degradation, adsorptionRequires anhydrous sample prepHigher solvent consumption

Data reflects typical validation ranges for polar amino alcohols analyzed under ICH Q2(R2) parameters[1].

Step-by-Step Methodology: Self-Validating Derivatized GC-MS Protocol

To ensure a self-validating system, this protocol incorporates an internal standard (IS) to continuously monitor derivatization efficiency and instrument response, satisfying the stringent requirements of ICH Q2(R2)[1].

Phase 1: Anhydrous Sample Preparation & Derivatization

Causality Note: Water rapidly hydrolyzes BSTFA into TMS-OH and hexamethyldisiloxane, consuming the reagent and causing incomplete derivatization. Strict anhydrous conditions are mandatory.

  • Sample Dilution: Accurately weigh 10.0 mg of the 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol batch and dissolve in 10.0 mL of anhydrous acetonitrile (HPLC grade, <10 ppm H2O).

  • Internal Standard Addition: Add 100 µL of a 1.0 mg/mL solution of 4-phenylpyridine (IS). The IS tracks injection volume variance and ensures the detector response remains stable.

  • Reagent Addition: Transfer 1.0 mL of the sample mixture to a 2.0 mL amber glass autosampler vial. Add 100 µL of BSTFA containing 1% TMCS.

  • Incubation: Cap the vial tightly with a PTFE-lined septum. Incubate in a heating block at 60°C for 60 minutes. This specific temperature and time overcome the steric hindrance of the secondary amine, ensuring complete di-silylation.

  • Cooling: Allow the vial to cool to room temperature prior to injection to prevent pressure-induced injection volume errors.

Phase 2: GC-MS Instrumental Parameters

  • Column: 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm, 0.25 µm film).

  • Inlet: 250°C, Splitless mode (purge valve opens at 1.0 min) to maximize trace impurity detection.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial hold at 100°C for 1 min, ramp at 15°C/min to 280°C, final hold for 5 min.

  • Mass Spectrometer: Electron Impact (EI) mode at 70 eV. Transfer line at 280°C, Ion source at 230°C. Operate in Scan mode (m/z 50–450) for purity profiling, or Selected Ion Monitoring (SIM) for targeted impurity quantitation.

Phase 3: ICH Q2(R2) Validation Execution

  • Specificity: Inject a derivatized blank (acetonitrile + BSTFA/TMCS). Verify no peaks co-elute at the retention times of the di-TMS analyte or the IS.

  • Accuracy & Precision: Prepare and inject the derivatized sample in triplicate across three concentration levels (50%, 100%, 150% of the target specification). Calculate the %RSD (must be <2.0%) and recovery (must be 98-102%).

Analytical Workflow Visualization

G N1 API Batch Sampling (Anhydrous Conditions) N2 Addition of Internal Standard (e.g., 4-Phenylpyridine) N1->N2 Ensures traceability N3 Di-Silylation via BSTFA + 1% TMCS (60°C, 60 min) N2->N3 Reagent addition N4 GC-EI-MS Analysis (DB-5MS, Splitless) N3->N4 Di-TMS Derivative N5 ICH Q2(R2) Validation Data Processing N4->N5 Chromatogram & Spectra

GC-MS Purity Validation Workflow for Amino Alcohol APIs

Sources

Advanced Spectroscopic Validation of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Reaction Intermediates: A Comparative PAT Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of the complex secondary amine 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol relies on a critical reductive amination sequence between 3-acetylpyridine and 2-(2-aminoethoxy)ethan-1-ol. This transformation proceeds via a transient imine (Schiff base) intermediate. For drug development professionals, validating the formation and consumption of this intermediate is paramount for process optimization, impurity control, and yield maximization. This guide objectively compares Process Analytical Technology (PAT) modalities—In-situ FTIR, Inline ESI-MS, and Offline NMR—providing self-validating experimental protocols to ensure scientific integrity during process scale-up.

Mechanistic Causality & The Analytical Challenge

The formation of the imine intermediate is an equilibrium-driven condensation reaction. Because water is generated as a stoichiometric byproduct, adventitious moisture can easily shift the thermodynamic equilibrium backward, reverting the intermediate to the starting ketone and primary amine[1].

Consequently, traditional offline analytical techniques, such as HPLC, are fundamentally flawed for tracking this specific intermediate. The dilution process and the aqueous mobile phases used in chromatography cause rapid hydrolysis of the imine, leading to artificially low conversion readings and a misunderstanding of reaction kinetics[1]. To capture the true state of the reaction, operando spectroscopic validation is required.

Comparative Analysis of Spectroscopic Modalities

To establish a robust control strategy, researchers must select the appropriate spectroscopic tool based on the specific mechanistic question being asked.

  • In-situ FTIR (Real-Time Kinetic Tracking): FTIR is the industry workhorse for monitoring reductive aminations. The C=O stretch of the starting 3-acetylpyridine (~1695 cm⁻¹) and the C=N stretch of the imine intermediate (~1645 cm⁻¹) provide distinct, non-overlapping vibrational bands. This allows for precise endpoint determination of the condensation phase before the reducing agent is introduced[1]. Furthermore, multiple linear regression (MLR) techniques can be employed to build calibration models that quantify the exact concentration of the intermediate in the reactor[2].

  • Inline ESI-MS (Trace Detection): While FTIR excels at tracking bulk conversion, inline Inductive Electrospray Ionization Mass Spectrometry (iESI-MS) is superior for detecting trace, short-lived intermediates that fall below the infrared detection threshold[3]. It provides exact mass confirmation, ensuring that no unexpected side reactions (e.g., over-alkylation) are occurring during the transition state.

  • Offline/Flow NMR (Structural Elucidation): FTIR and MS confirm functional groups and molecular weight, but ¹³C and ¹H NMR provide unambiguous proof of the intermediate's exact regiochemical connectivity and the coordination mode of any active catalytic species[4].

Spectroscopic Validation Matrix

The following table summarizes the expected quantitative data and signal shifts used to validate the reaction progress.

Analytical ModalityTarget SpeciesExpected Signal / ShiftMechanistic Interpretation
In-situ FTIR 3-Acetylpyridine (Ketone)~1695 cm⁻¹ (C=O stretch)Depletion indicates condensation progress.
In-situ FTIR Imine (Intermediate)~1645 cm⁻¹ (C=N stretch)Formation indicates intermediate accumulation.
In-situ FTIR Final Secondary Amine~1120 cm⁻¹ (C-N stretch)Appearance confirms successful reduction.
¹³C NMR Ketone Carbonyl~198 ppmDisappearance confirms complete condensation.
¹³C NMR Imine Carbon~165 ppmValidates the formation of the Schiff base.
Inline ESI-MS Imine Intermediatem/z 209.13[M+H]⁺Confirms intermediate molecular weight.
Inline ESI-MS Final Secondary Aminem/z 211.14 [M+H]⁺Confirms final product molecular weight.

Visualization of the PAT Workflow

Spectroscopic_Validation SM Starting Materials 3-Acetylpyridine + 2-(2-aminoethoxy)ethan-1-ol Imine Imine Intermediate [Transient Schiff Base] SM->Imine Condensation (-H2O) Product Target Molecule 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Imine->Product Reduction FTIR In-situ FTIR Tracks C=O depletion & C=N formation Imine->FTIR Real-time Kinetic Data MS Inline ESI-MS Detects m/z 209.13 [M+H]+ Imine->MS Trace Detection NMR Offline NMR Confirms 13C shift at ~165 ppm Imine->NMR Structural Elucidation

Fig 1: Spectroscopic PAT validation workflow for the reductive amination intermediate.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems.

Protocol 1: Real-Time Kinetic Tracking via In-situ FTIR

  • Objective: Monitor the condensation phase to ensure complete imine formation prior to the introduction of the reducing agent (e.g., NaBH(OAc)₃ or H₂/Ir catalyst)[5].

  • Causality: Introducing the reductant too early leads to the direct, off-target reduction of 3-acetylpyridine to a secondary alcohol impurity. FTIR prevents this by identifying the exact thermodynamic equilibrium point.

  • Step-by-Step Methodology:

    • Probe Calibration: Insert an Attenuated Total Reflectance (ATR) FTIR probe into a jacketed reactor. Acquire a solvent background (e.g., anhydrous THF) at the target reaction temperature to establish a spectral baseline.

    • Substrate Charging: Add 3-acetylpyridine (1.0 eq) and 2-(2-aminoethoxy)ethan-1-ol (1.05 eq) to the reactor under a nitrogen sweep.

    • Kinetic Tracking: Continuously monitor the spectral window from 1800 to 1500 cm⁻¹. Track the negative trending of the ketone C=O stretch (~1695 cm⁻¹) and the positive trending of the imine C=N stretch (~1645 cm⁻¹).

    • Endpoint Determination: Wait until the first derivative of the C=N absorbance curve reaches zero (the plateau), indicating maximum intermediate accumulation.

  • Self-Validation Mechanism: The system validates itself through the presence of an isosbestic point between the C=O and C=N bands. If this point is maintained throughout the condensation, it mathematically proves that the starting material is converting exclusively to the imine without divergent side reactions or degradation.

Protocol 2: Structural Elucidation via Offline NMR

  • Objective: Confirm the exact regiochemical connectivity of the transient imine prior to scale-up.

  • Causality: While FTIR confirms functional group conversion, it cannot definitively rule out off-target ring amination. NMR provides absolute structural proof.

  • Step-by-Step Methodology:

    • Anhydrous Sampling: Extract a 0.5 mL aliquot at the FTIR-determined plateau. Immediately filter the sample through a plug of activated 4Å molecular sieves directly into an NMR tube to arrest hydrolysis.

    • Standard Addition: Add a known, precise concentration of an internal standard (e.g., 1,3,5-trimethoxybenzene) dissolved in anhydrous CDCl₃ to the tube.

    • Acquisition: Acquire quantitative ¹H and ¹³C spectra using a relaxation delay (D1) of at least 5×T₁ to ensure accurate integration.

  • Self-Validation Mechanism: By integrating the imine carbon signal (~165 ppm) against the internal standard, the absolute molarity of the intermediate is calculated. Comparing this to the theoretical yield provides a closed mass-balance loop, validating the efficiency of the condensation step independently of the FTIR data.

References

  • Practical Approaches in Applying Process Analytical Technology (PAT) Tools to Early Active Pharmaceutical Ingredient (API)
  • Source: acs.
  • Source: acs.
  • Source: acs.
  • Source: rsc.

Sources

Safety Operating Guide

2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Disposal Protocol for 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

As a complex pharmacophore frequently utilized in drug discovery and chemical synthesis, 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol presents unique logistical and safety challenges. This molecule combines an ecotoxic pyridine ring, a reactive secondary amine, and a highly soluble ethoxyethanol linker. Proper disposal requires a rigorous, causality-driven approach to prevent environmental contamination, dangerous chemical incompatibilities, and regulatory violations.

This guide provides step-by-step, self-validating standard operating procedures (SOPs) for the safe handling and disposal of this compound, grounded in established laboratory safety frameworks[1].

Chemical Hazard Profile & Causality Analysis

Before executing any disposal protocol, it is critical to understand why this chemical requires strict segregation. The molecule's distinct functional groups dictate its chemical behavior and its ultimate disposal route.

Table 1: Structural Hazards and Disposal Incompatibilities

Structural MoietyChemical Behavior & RiskDisposal Consequence & Incompatibility
Pyridin-3-yl Ring Ecotoxic, highly mobile in soil, and highly resistant to standard microbial biodegradation[2].Strictly prohibits drain disposal. Requires high-temperature thermal destruction (>1,300°C) via a licensed EPA facility[2].
Secondary Amine Basic (pKa ~9-10) and highly nucleophilic.Incompatible with acids. Reacts with nitrosating agents (e.g., nitrites) to form highly carcinogenic N-nitrosamines.
Ethoxyethan-1-ol Amphiphilic; significantly enhances solubility in both aqueous and organic matrices.Increases dermal absorption risk. Liquid waste must be contained in High-Density Polyethylene (HDPE) to prevent container degradation.

Waste Segregation Logic & Workflow

The overriding principle governing prudent laboratory waste management is that no activity should begin unless a disposal plan has been formulated[3]. Because this compound partitions easily into both water and organic solvents, segregation based on the waste matrix is the most critical operational step.

WasteSegregation A 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol Waste Generation I CRITICAL SAFETY CHECK: Verify absence of Nitrosating Agents and Strong Acids A->I B Determine Waste Matrix I->B Verified Safe C Pure Liquid / Organic Solvent Mixture B->C Organic D Aqueous Solution B->D Aqueous E Solid Debris / Contaminated PPE B->E Solid F Non-Halogenated Organic Waste Stream C->F G Aqueous Basic Waste Stream (pH 7-10) D->G H Hazardous Solid Waste Stream E->H J High-Temperature Incineration via Licensed EPA Facility F->J G->J H->J

Figure 1: Decision matrix and segregation workflow for pyridine-derivative chemical waste.

Step-by-Step Disposal Methodologies

Protocol A: Management of Organic Waste Streams

Context: Waste generated during chemical synthesis, chromatography purification, or equipment rinsing.

  • Compatibility Verification: Ensure the target waste carboy is designated strictly for "Non-Halogenated Organic Waste." Verify the log to ensure no strong acids or oxidizing agents have been added.

    • Causality: Mixing a basic secondary amine with acidic waste in a sealed carboy will generate rapid exothermic heat and gas, risking explosive container rupture[3].

  • Transfer Process: Operating inside a certified fume hood, use a grounded funnel to slowly pour the waste into the HDPE carboy.

  • Self-Validating Check: After addition, monitor the exterior of the carboy (using a gloved hand) for temperature spikes for 60 seconds. If heat is detected, leave the fume hood sash down and allow it to vent.

  • Sealing: Cap the container securely. If the waste contains trace reactive intermediates from synthesis, utilize a vented cap to prevent pressure buildup.

Protocol B: Management of Aqueous Waste Streams

Context: Waste generated during aqueous workups, biological assay preparations, or cell culture media disposal.

  • pH Assessment: Test the pH of the aqueous waste stream before adding it to the bulk container. The pH should be between 7 and 10.

  • Neutralization (If Required): If the waste is highly basic (pH > 10), carefully neutralize to pH 8-9 using a weak acid, such as dilute citric acid.

    • Causality: Never use strong mineral acids (e.g., HCl or H₂SO₄) to neutralize this compound. Strong acids will cause violent exothermic salt formation, potentially aerosolizing the toxic pyridine derivative and creating a severe inhalation hazard.

  • Containerization: Transfer the neutralized solution to an "Aqueous Basic Hazardous Waste" HDPE container.

Protocol C: Solid Waste (Contaminated PPE & Consumables)

Context: Disposal of nitrile gloves, silica gel from columns, wipes, and empty reagent vials.

  • Segregation: Place all contaminated solid materials into a designated solid hazardous waste bin lined with a heavy-duty poly-bag. Do not mix with general lab trash.

  • Sealing & Labeling: Seal the bag when it is 3/4 full to prevent the escape of volatile organic vapors. Label clearly as "Toxic Solid Waste - Pyridine Derivatives."

Spill Response & Decontamination Protocol

In the event of an accidental spill of the pure liquid or a highly concentrated solution, immediate and calculated action is required to prevent dermal exposure and vapor inhalation.

  • Evacuate and Ventilate: Ensure the laboratory fume hoods are running at maximum capacity. Warn colleagues in the immediate vicinity.

  • Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, sand, or vermiculite).

    • Causality: Never use sawdust or combustible absorbents. Trace oxidizers in the environment could trigger a spontaneous reaction with the amine.

  • Avoid Benchtop Neutralization: Do not attempt to neutralize the spilled chemical with acid on the benchtop. The resulting exothermic heat will vaporize the compound before it can be cleaned up.

  • Collection: Sweep the absorbed material using non-sparking tools and deposit it into a solid hazardous waste container. Decontaminate the surface with a mild detergent and water, collecting the rinsate into the aqueous waste stream.

Sources

Personal protective equipment for handling 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Handling complex, multi-functional pharmaceutical intermediates requires safety protocols that go beyond generic Safety Data Sheets (SDS). As a Senior Application Scientist, I approach laboratory safety not as a checklist, but as a logical extension of the molecule's chemical properties.

The compound 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol presents a unique dual-hazard profile. It combines the lipophilic, systemic toxicity of a pyridine ring with the strongly alkaline, corrosive nature of an aminoethoxyethanol chain. To handle this safely, we must deconstruct its molecular behavior and design a self-validating operational workflow that anticipates and neutralizes these specific risks.

Molecular Hazard Deconstruction & Causality

To select the correct Personal Protective Equipment (PPE) and engineering controls, we must first understand why this molecule is hazardous:

  • The Pyridine Moiety (Lipophilicity & Toxicity): Pyridine derivatives are highly lipophilic, allowing them to rapidly penetrate the stratum corneum (the outer layer of skin)[1]. Once absorbed, they can cause systemic toxicity, including central nervous system depression and hepatic strain. Furthermore, pyridine rings quickly degrade standard nitrile gloves.

  • The Aminoethoxyethanol Chain (Alkalinity & Corrosivity): The secondary amine and ether linkages confer significant basicity. Upon contact with the moisture in human skin or eyes, the compound rapidly hydrolyzes biological tissues, causing saponification of lipids and leading to severe liquefaction necrosis (chemical burns).

Because of this dual-threat—rapid dermal penetration coupled with severe tissue destruction—standard laboratory attire is insufficient.

HazardLogic Chem 2-(2-{[1-(Pyridin-3-yl)ethyl] amino}ethoxy)ethan-1-ol Pyr Pyridine Moiety (Lipophilic/Toxic) Chem->Pyr Amine Secondary Amine + Ether (Alkaline/Corrosive) Chem->Amine Haz1 Systemic Toxicity via Skin Absorption Pyr->Haz1 Penetrates dermis Haz2 Severe Skin Burns & Eye Damage Amine->Haz2 Hydrolyzes tissue PPE1 Butyl/Neoprene Double Gloving Haz1->PPE1 Mitigated by Haz2->PPE1 PPE2 Chemical Splash Goggles + Face Shield Haz2->PPE2 Mitigated by

Caption: Logical relationship between chemical moieties, biological hazards, and required PPE.

Quantitative PPE Selection Matrix

Standard nitrile gloves provide a false sense of security when handling pyridine derivatives due to rapid breakthrough times[2]. The table below summarizes the required PPE based on the scale of operation, grounded in empirical permeation data for pyridine and amino alcohol analogs.

PPE CategoryMaterial SpecificationBreakthrough Time (Est.)Scale: Analytical (< 1 g)Scale: Preparative (> 10 g)
Primary Gloves Butyl Rubber (0.3 mm)> 240 minutesRequiredRequired
Secondary Gloves Nitrile (0.1 mm, inner)< 10 minutesRequiredRequired
Eye Protection PolycarbonateN/ASafety GlassesSplash Goggles + Face Shield
Body Protection Flame-Resistant (FR) CottonN/AStandard Lab CoatChemical-Resistant Apron
Respirator Half-mask with Organic Vapor (OV) cartridgeN/ANot required if in hoodRequired if handling outside hood

Causality Note: We utilize a "double-glove" system. The inner nitrile glove provides dexterity and a baseline barrier, while the outer butyl rubber glove provides the primary chemical resistance against the lipophilic pyridine moiety[1].

Step-by-Step Operational Workflow

Every protocol must be a self-validating system. You should never proceed to the next step without verifying the success of the previous one.

Phase 1: Environmental Validation & PPE Donning

  • Verify Engineering Controls: Activate the chemical fume hood. Validate the inward face velocity is between 80–120 feet per minute (fpm) using the digital monitor or a delicate tissue test[3]. Validation: The tissue should pull steadily inward without turbulent fluttering.

  • Don PPE: Put on the FR lab coat, inner nitrile gloves, and outer butyl rubber gloves. Don chemical splash goggles.

  • Clear the Workspace: Remove all incompatible chemicals (strong oxidizers, strong acids) from the fume hood to prevent exothermic cross-reactions.

Phase 2: Dispensing and Weighing

  • Container Acclimation: Bring the sealed container of 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol to room temperature inside the fume hood to prevent condensation of ambient moisture, which can degrade the amine.

  • Tare and Transfer: Place a clean, dry vial on the analytical balance inside the hood. Using a glass syringe (if liquid) or a static-free spatula (if solid/viscous), transfer the required mass.

  • Seal and Decontaminate: Immediately cap both the source container and the reaction vial. Wipe the exterior of both vessels with a disposable wipe dampened with a dilute acidic solution (e.g., 5% citric acid) to neutralize any micro-spills, followed by a water wipe. Validation: The vessels should feel entirely free of any slippery residue (a hallmark of alkaline amine contamination).

Phase 3: Reaction Setup

  • Inert Atmosphere: Connect the reaction vial to a Schlenk line or nitrogen manifold. Purge with inert gas (N₂ or Argon) for 5 minutes. This prevents the primary amine from reacting with atmospheric CO₂ to form carbamate salts.

  • Solvent Addition: Introduce your reaction solvent via a septum using a secure luer-lock syringe.

HandlingWorkflow Start Pre-Operation: PPE Donning & Fume Hood Check Weigh Dispensing: Use analytical balance inside hood Start->Weigh Transfer Transfer: Sealed vial or secondary container Weigh->Transfer React Reaction Setup: Inert atmosphere (N2/Ar) Transfer->React Spill Spill Occurs? React->Spill Quench Quench & Dispose: Neutralize with weak acid Spill->Quench No Clean Spill Response: Absorb & dispose as hazardous Spill->Clean Yes Clean->Quench

Caption: Step-by-step operational workflow for dispensing, handling, and disposal.

Emergency Spill Response & Decontamination Plan

Because this compound is highly alkaline and potentially neurotoxic, a spill must be managed with chemical neutralization, not just physical absorption[4].

Immediate Action (Self-Validation):

  • If the spill is outside the hood, evacuate the immediate area to prevent inhalation of pyridine vapors.

  • Inspect your gloves and lab coat. If any droplets are on your PPE, remove the affected gear immediately and wash the underlying skin with copious amounts of water for 15 minutes.

Containment & Neutralization:

  • Contain: Surround the spill with a chemical absorbent boom or inert sand to prevent spreading.

  • Neutralize: Do not use strong acids (like HCl), which will cause a violent exothermic reaction. Instead, gently spray the spill with a weak acid neutralizer, such as a 5-10% Citric Acid solution or Sodium Bisulfate.

  • Verify: Use pH paper to tap the neutralized spill. Validation: The pH paper should read between 6.0 and 8.0 before you proceed.

  • Absorb & Dispose: Once neutralized, absorb the liquid with universal absorbent pads. Place all pads, contaminated gloves, and sweeping tools into a designated, sealable hazardous waste bag.

Logistical Disposal Plan

Improper disposal of pyridine derivatives can lead to environmental contamination and dangerous cross-reactions in waste carboys[1].

  • Segregation: Never mix waste containing 2-(2-{[1-(Pyridin-3-yl)ethyl]amino}ethoxy)ethan-1-ol with acidic waste streams or strong oxidizers (e.g., nitric acid, peroxides).

  • Labeling: Collect in a dedicated "Basic Organic Waste" container. Explicitly list both the pyridine and aminoethoxyethanol moieties on the hazardous waste manifest to inform the disposal facility of the specific toxic and corrosive risks.

  • Aqueous Washings: Any aqueous washes from reaction workups containing this compound must be collected as hazardous aqueous waste, adjusted to a neutral pH prior to sealing the carboy.

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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